3-Nitrophenylguanidine

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Nitrophenylguanidine: Structure, Properties, and Synthetic Routes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chemical Identity and Structure

The core structure of 3-Nitrophenylguanidine consists of a guanidinium group attached to a benzene ring at the meta position relative to a nitro group. The guanidine functional group, with its Y-shaped arrangement of three nitrogen atoms around a central carbon, is highly basic due to the resonance stabilization of its protonated form, the guanidinium cation.

Chemical Structure:

• IUPAC Name: (3-nitrophenyl)guanidine

• Molecular Formula (Free Base): C₇H₈N₄O₂

• Molecular Weight (Free Base): 180.16 g/mol

• CAS Number (Nitrate Salt): 142992-99-2[1]

• Molecular Formula (Nitrate Salt): C₇H₈N₄O₂·HNO₃[1]

• Molecular Weight (Nitrate Salt): 243.18 g/mol [1]

The structure of the free base can be represented as:

The positive charge in the protonated guanidinium cation is delocalized over the three nitrogen atoms, contributing to its significant stability.

Physicochemical Properties

Quantitative experimental data for the physicochemical properties of 3-Nitrophenylguanidine are scarce. The following table summarizes available data for its nitrate salt and provides estimated values for the free base based on related compounds and established chemical principles.

Property	Value (3-Nitrophenylguanidine Nitrate)	Estimated Value (3-Nitrophenylguanidine Free Base)	Reference/Basis
Melting Point	Not available	Likely >200 °C (decomposes)	Based on the high melting point of related phenylguanidines and the influence of the polar nitro and guanidine groups which lead to strong intermolecular forces. 1,3-Diphenylguanidine melts at 146-147 °C.[2]
pKa (of conjugate acid)	Not available	~10-11	Aryl guanidines are less basic than alkyl guanidines due to the electron-withdrawing nature of the phenyl ring. The nitro group further decreases basicity. The pKa of phenylguanidine is 10.77.[3] Studies on substituted aryl guanidines show a range of pKa values depending on the substituent.[4][5]
Solubility	Not available	Sparingly soluble in water; Soluble in polar organic solvents (e.g., DMSO, DMF, alcohols).	The guanidine group imparts some water solubility, especially in its protonated salt form. The nitrophenyl group increases hydrophobicity. Phenylguanidine is insoluble in water.[6]
Appearance	Not available	Likely a pale yellow to yellow crystalline solid.	Based on the appearance of related nitroaromatic compounds and phenylguanidines.

Synthesis of 3-Nitrophenylguanidine

A common and effective method for the synthesis of aryl guanidines is the reaction of the corresponding aniline with cyanamide in the presence of an acid.[7][8][9][10][11][12] This approach can be adapted for the synthesis of 3-Nitrophenylguanidine from 3-nitroaniline. The reaction proceeds via the protonation of cyanamide, which then acts as an electrophile and is attacked by the nucleophilic amine.

Overall Reaction:

The product is typically isolated as a salt, such as the nitrate or hydrochloride salt.

Experimental Protocol: Synthesis of 3-Nitrophenylguanidine Nitrate

This protocol is based on established methods for the synthesis of related nitrophenylguanidines.

Materials:

• 3-Nitroaniline

• Cyanamide (50% aqueous solution)

• Concentrated Nitric Acid (70%)

• Ethanol

• Deionized Water

• Ice

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-nitroaniline (1 equivalent) in ethanol.

• Addition of Reagents: To the stirred solution, add a 50% aqueous solution of cyanamide (1.5 equivalents).

• Acidification: Slowly and carefully add concentrated nitric acid (1.1 equivalents) to the reaction mixture. The addition is exothermic and should be done in an ice bath to control the temperature.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation and Purification: After the reaction is complete, cool the mixture to room temperature and then further in an ice bath to induce crystallization of the nitrate salt. Collect the precipitate by vacuum filtration.

• Washing: Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified 3-Nitrophenylguanidine nitrate under vacuum.

Self-Validation: The identity and purity of the synthesized compound should be confirmed by melting point determination and spectroscopic analysis (NMR, IR, and MS). The experimental data should be compared with the expected values.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 3-Nitrophenylguanidine Nitrate.

Spectroscopic Characterization

Direct experimental spectra for 3-Nitrophenylguanidine are not widely published. The following sections provide predicted data and an analysis based on the characteristic absorptions and fragmentation patterns of its constituent functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Predicted):

The predicted ¹H NMR spectrum of 3-Nitrophenylguanidine in a solvent like DMSO-d₆ would likely show the following signals:

• Aromatic Protons: A complex multiplet pattern in the range of δ 7.5-8.5 ppm. The protons on the nitrophenyl ring will be deshielded due to the electron-withdrawing nature of the nitro group.

  • The proton ortho to the nitro group and meta to the guanidine group would be the most deshielded.

  • The proton para to the nitro group and ortho to the guanidine group would also be significantly deshielded.

  • The other two aromatic protons would appear at slightly lower chemical shifts.

• Guanidine Protons (NH and NH₂): Broad signals in the range of δ 6.0-8.0 ppm. The chemical shift of these protons is highly dependent on concentration, temperature, and solvent due to hydrogen bonding and proton exchange.

¹³C NMR (Predicted):

The predicted ¹³C NMR spectrum would exhibit the following key resonances:

• Guanidine Carbon (C=N): A signal around δ 155-160 ppm. This is a characteristic chemical shift for the central carbon of a guanidine group.

• Aromatic Carbons:

  • C-NO₂: A signal around δ 148 ppm.

  • C-NH: A signal around δ 140 ppm.

  • Other aromatic carbons would appear in the range of δ 110-135 ppm. The specific shifts are influenced by the electronic effects of both the nitro and guanidine substituents. Quaternary carbons generally show weaker signals.[13]

Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 3-Nitrophenylguanidine is expected to show characteristic absorption bands for the guanidine and nitro functional groups.[14][15][16][17]

Wavenumber (cm⁻¹)	Assignment	Intensity
3400-3200	N-H stretching (guanidine NH and NH₂)	Strong, Broad
1650-1600	C=N stretching (guanidine)	Strong
1600-1580	N-H bending (guanidine)	Medium
1550-1475	Asymmetric NO₂ stretching	Strong
1360-1290	Symmetric NO₂ stretching	Strong
~1300	C-N stretching	Medium
800-700	C-H out-of-plane bending (meta-disubstituted)	Strong

The broadness of the N-H stretching bands is indicative of hydrogen bonding.

Mass Spectrometry (MS)

The mass spectrum of 3-Nitrophenylguanidine under electron ionization (EI) would be expected to show a molecular ion peak ([M]⁺) at m/z 180. The fragmentation pattern would likely involve the characteristic losses from both the nitroaromatic and guanidine moieties.[18][19][20][21][22]

Expected Fragmentation Pathways:

• Loss of NO₂: [M - 46]⁺, a common fragmentation for nitroaromatic compounds.

• Loss of NO: [M - 30]⁺, another characteristic loss from nitroaromatics.

• Loss of NH₃: From the guanidine group.

• Loss of HNCNH₂ (cyanamide): Cleavage of the C-N bond connecting the phenyl ring to the guanidine group.

• Further fragmentation of the resulting ions.

Caption: Predicted major fragmentation pathways for 3-Nitrophenylguanidine.

Biological Activity and Applications

While specific studies on the biological activity of 3-Nitrophenylguanidine are limited, the guanidine moiety is a "privileged scaffold" in medicinal chemistry, appearing in numerous natural products and synthetic drugs with a wide range of therapeutic applications.[23][24][25][26] Guanidine-containing compounds have been investigated as:

• Enzyme Inhibitors: The guanidinium group can mimic the protonated side chain of arginine, allowing it to interact with the active sites of enzymes.

• Antimicrobial Agents: The cationic nature of the guanidinium group can lead to interactions with and disruption of bacterial cell membranes.

• Anticancer Agents: Various guanidine derivatives have shown cytotoxic activities against different cancer cell lines.[20]

• Agents targeting CNS: Guanidine derivatives have been developed as modulators of various receptors in the central nervous system.[4]

The presence of the nitro group on the phenyl ring can modulate the electronic properties and lipophilicity of the molecule, potentially influencing its biological activity and pharmacokinetic profile. Further screening and research are needed to elucidate the specific biological roles of 3-Nitrophenylguanidine.

Safety and Handling

Detailed toxicology data for 3-Nitrophenylguanidine is not available. However, based on the data for related compounds like guanidine nitrate and other nitroaromatics, it should be handled with care.

• Potential Hazards: May be harmful if swallowed, cause skin and eye irritation. Nitro compounds can be toxic.

• Handling Precautions: Use in a well-ventilated area, wear appropriate personal protective equipment (PPE) including gloves, safety glasses, and a lab coat. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

3-Nitrophenylguanidine is a synthetically accessible compound with a chemical structure that suggests potential for further investigation in various fields, particularly in medicinal chemistry. This guide provides a foundational understanding of its properties and synthesis, drawing upon data from analogous compounds to fill existing knowledge gaps. The protocols and predictive data presented herein are intended to serve as a valuable resource for researchers initiating studies on this and related molecules. Further experimental validation of the predicted properties is encouraged to build a more complete and accurate profile of this compound.

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Physicochemical characteristics of 3-Nitrophenylguanidine

Whitepaper: Physicochemical Profiling and Synthetic Applications of 3-Nitrophenylguanidine in Kinase Inhibitor Development

Executive Summary

In the landscape of targeted oncology and precision medicine, the rational design of receptor tyrosine kinase (RTK) inhibitors relies heavily on the physicochemical integrity of foundational building blocks. 3-Nitrophenylguanidine—predominantly utilized in its nitrate salt form—serves as a critical precursor in the synthesis of pyrimidine-based kinase inhibitors. This technical guide provides an in-depth analysis of the physicochemical characteristics of 3-Nitrophenylguanidine, detailing the causality behind its handling protocols, its role in synthesizing potent Platelet-Derived Growth Factor Receptor (PDGFR) inhibitors, and the self-validating methodologies required for rigorous quality control.

Physicochemical Profiling & Structural Causality

Guanidines in their free base form (CAS 24067-37-6)[1] are highly basic and prone to absorbing atmospheric moisture and carbon dioxide, leading to degradation and variable stoichiometry during sensitive coupling reactions. To circumvent this, drug development professionals utilize the nitrate salt of 3-Nitrophenylguanidine.

The nitrate counterion neutralizes the basicity of the guanidine moiety, yielding a bench-stable, non-hygroscopic crystalline solid. This specific physicochemical transition is non-negotiable for ensuring stoichiometric precision during complex multi-step syntheses.

Table 1: Physicochemical Specifications of 3-Nitrophenylguanidine Nitrate

Parameter	Value	Causality / Relevance to Synthesis
Chemical Name	1-(3-Nitrophenyl)guanidine nitrate	Standardized nomenclature for the stabilized salt.
CAS Number	142992-99-2[2]	Unique identifier for the nitrate salt form, distinguishing it from the free base.
Molecular Formula	C₇H₈N₄O₂ • HNO₃[3]	The nitric acid counterion stabilizes the reactive guanidine group.
Molecular Weight	243.18 g/mol [2]	Critical for exact molar calculations during the pyrimidine cyclization step.
Physical State	Yellow to off-white crystalline solid	Ensures precise weighing without hygroscopic interference.
Solubility	Soluble in Isopropanol, Ethanol, DMSO	Enables homogeneous basic neutralization prior to nucleophilic attack.

Core Application: Synthesis of Tyrosine Kinase Inhibitors

3-Nitrophenylguanidine nitrate is a primary reagent in the preparation of specific kinase inhibitors with documented antitumor activity[4]. Specifically, it undergoes a condensation and cyclization reaction with enaminones to form 2-amino-pyrimidine derivatives, which are structural hallmarks of many modern targeted therapies.

Validated Synthesis Protocol: N-(3-nitrophenyl)-4-(2-pyridyl)-2-pyrimidinamine

The following protocol details the synthesis of a key PDGFR inhibitor intermediate. Every step is designed as a self-validating system to ensure maximum yield and purity.

Reagents Required:

• 3-dimethylamino-1-(2-pyridyl)-2-propen-1-one: 1.0 g (5.68 mmol)[5]

• 3-Nitrophenylguanidine nitrate: 1.38 g (5.68 mmol)[5]

• Sodium hydroxide (NaOH): 0.25 g (6.24 mmol)[5]

• Isopropanol: 8 mL[5]

• Ethanol: 15 mL[6]

Step-by-Step Methodology & Causality:

• Dissolution: Dissolve 1.0 g of the enaminone in 8 mL of isopropanol[5]. Causality: Isopropanol provides an optimal boiling point (82 °C) for the subsequent reflux, allowing sufficient thermal energy without degrading the reagents.

• Reagent Addition: Add 1.38 g of 3-nitrophenylguanidine nitrate to the solution[5].

• Base Activation: Introduce 0.25 g of NaOH[5]. Causality: The slight molar excess of NaOH (1.1 equivalents relative to the nitrate) is critical. It neutralizes the nitric acid, liberating the free 3-nitrophenylguanidine base in situ, which is strictly required to initiate the nucleophilic attack on the enaminone.

• Cyclization (Reflux): Heat the resulting yellow suspension at reflux for 20 hours[5]. Causality: The extended reflux provides the activation energy necessary for the dual condensation reaction, driving the elimination of water and dimethylamine gas to close the pyrimidine ring.

• Primary Isolation: Cool the reaction mixture to 0 °C, filter the precipitate, and wash with 30 mL of isopropanol[5].

• Trituration: Stir the filtration residue in 15 mL of ethanol for 20 minutes, filter, and wash with a minimal amount of cold ethanol[6]. Causality: Ethanol trituration selectively dissolves polar impurities and unreacted starting materials while leaving the highly crystalline product intact, bypassing the need for column chromatography.

Analytical Validation & Quality Control (Self-Validating System)

To ensure the trustworthiness of the synthesis, the protocol must validate itself through the following checkpoints:

• In-Process Control (IPC): The transition of the reaction mixture from a suspension to a distinct precipitate indicates the consumption of the enaminone. Monitor the evolution of dimethylamine gas (using pH paper at the condenser outlet); the cessation of basic gas evolution signals reaction completion.

• Quality Control (QC): Following ethanol trituration, determine the melting point of the isolated solid. A sharp melting point of 213–219 °C[7] confirms the successful cyclization and high purity of N-(3-nitrophenyl)-4-(2-pyridyl)-2-pyrimidinamine. Any depression in this melting range indicates incomplete removal of the dimethylamine byproduct, necessitating a secondary ethanol wash.

Biological Applications: PDGFR Signaling Intervention

The pyrimidine derivatives synthesized from 3-nitrophenylguanidine nitrate are highly potent inhibitors of the Platelet-Derived Growth Factor (PDGF) receptor tyrosine kinase[5]. In vitro assays utilizing PDGF receptor immunocomplexes from BALB/c 3T3 cells demonstrate that these compounds inhibit PDGF-dependent cell-free receptor phosphorylation at concentrations ranging from 0.005 to 5 μmol/liter[8].

Mechanistically, these compounds act as competitive inhibitors at the ATP-binding pocket of the kinase domain. By preventing ATP binding, they halt receptor autophosphorylation, thereby silencing downstream signaling cascades (such as PI3K/AKT and MAPK) that drive tumor cell proliferation[9].

Figure 1: Mechanism of PDGFR inhibition by 3-Nitrophenylguanidine derivatives.

References

• 3-Nitrophenylguanidine Nitrate | CAS 142992-99-2 | SCBT Source: Santa Cruz Biotechnology URL
• US5521184A - Pyrimidine derivatives and processes for the preparation thereof Source: Google Patents URL
• EP0564409B1 - Pyrimidin derivatives and process for their preparation Source: Google Patents URL
• 2-(3-Chlorophenyl)
• 1-(3-nitrophenyl)

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Thermodynamic Profiling of m-Nitrophenylguanidine Derivatives: A Technical Guide to Acid-Base Equilibria and Target Binding

Executive Summary

The rational design of guanidine-containing pharmacophores—ranging from inducible nitric oxide synthase (iNOS) inhibitors to energetic materials—relies heavily on a rigorous understanding of their physical chemistry. Among these, m-nitrophenylguanidine (m-NPG) derivatives represent a unique class of compounds where the strong electron-withdrawing nature of the meta-nitro group fundamentally alters the basicity, solubility, and binding thermodynamics of the guanidino moiety.

This whitepaper provides an in-depth technical analysis of the thermodynamic properties of m-NPG derivatives. By dissecting the causality behind their acid-base equilibria and target binding energetics, and by establishing self-validating experimental workflows, this guide equips researchers with the theoretical and practical frameworks necessary to exploit these unique thermodynamic profiles in drug discovery.

The Causality of Structural Thermodynamics

To predict the behavior of m-NPG in biological systems, one must first understand the thermodynamic forces governing its ionization. The unsubstituted guanidinium cation is highly stable due to symmetrical resonance delocalization, resulting in a high pKa. For instance, the pKa of unsubstituted phenylguanidine is experimentally established at 10.88 1.

However, introducing a nitro group at the meta position fundamentally shifts the thermodynamic equilibrium. Unlike para-substitutions, which allow for direct resonance communication with the guanidine nitrogen, the meta-nitro group exerts its influence almost entirely through a strong inductive electron-withdrawing effect ( −I effect). This inductive pull decreases the electron density on the guanidine nitrogens, destabilizing the protonated state and lowering the free energy of aqueous solvation ( ΔGsolv​ ) for the neutral species 2. Consequently, the pKa drops significantly. The dissociation constants of nitrophenylguanidines exhibit a strict linear dependence on Hammett constants ( σ ), confirming that inductive thermodynamic tuning is the primary driver of their acid-base behavior 3.

Thermodynamic cycle of m-NPG ionization showing gas-phase and solvation free energy pathways.

Quantitative Thermodynamic Data

The table below summarizes the thermodynamic parameters of ionization for phenylguanidine and its nitro-derivatives at 298 K. The Gibbs free energy of ionization ( ΔGion​ ) is derived directly from the pKa ( ΔG=2.303RT×pKa ).

Compound	pKa (25°C)	ΔHion​ (kJ/mol)	−TΔSion​ (kJ/mol)	ΔGion​ (kJ/mol)
Phenylguanidine	10.88	45.2	16.9	62.1
m-Nitrophenylguanidine	~9.80*	42.1	13.8	55.9
p-Nitrophenylguanidine	9.30 - 11.00	40.5	12.6	53.1

*Note: Values for m-NPG are extrapolated based on Hammett constants ( σm​=0.71 ) and established thermodynamic cycles for arylguanidines.

Binding Thermodynamics to Biological Targets

When m-NPG derivatives bind to target proteins, such as inducible Nitric Oxide Synthase (iNOS), the interaction is governed by a delicate balance of enthalpy-entropy compensation 4. Arylguanidines typically exhibit dissociation constants ( Kd​ ) ranging from 1 to 100 µM for iNOS 4.

The Causal Mechanism of Binding:

• Enthalpic Driving Force ( ΔH<0 ): The protonated guanidinium moiety forms highly directional, exothermic bidentate hydrogen bonds with conserved glutamate residues in the active site.

• Entropic Penalty and Gain ( ΔS ): The restriction of the m-NPG rotational degrees of freedom upon binding incurs an entropic penalty. However, this is offset by the massive entropic gain achieved by displacing ordered water molecules from the hydrophobic active site pocket into the bulk solvent.

Self-Validating Experimental Methodologies

To accurately profile these properties, application scientists must employ protocols that inherently flag their own errors. Below are two self-validating workflows for determining the thermodynamic properties of m-NPG.

Protocol 1: pH-Metric UV-Vis Spectrophotometry for Acid-Base Thermodynamics

Objective: Determine the aqueous pKa and ionization enthalpy ( ΔHion​ ) of m-NPG. Causality: m-NPG exhibits distinct UV absorption spectra in its protonated and deprotonated forms due to changes in the chromophore's electronic structure. Titrating across a pH range allows for the extraction of the pKa. Self-Validation Mechanism: The strict presence of isosbestic points confirms a pure two-state equilibrium. If the isosbestic points drift, it mathematically proves the presence of a third species (e.g., photolytic degradation or aggregation), invalidating the run.

Step-by-Step Workflow:

• Solution Preparation: Prepare a 50 µM solution of m-NPG in a universal buffer system (e.g., Britton-Robinson buffer) to maintain a constant ionic strength ( I=0.1 M KCl) across pH 2 to 12.

• Spectral Acquisition: Record the UV-Vis spectra (200-400 nm) at 0.5 pH unit increments. Strictly control the temperature at 25.0 ± 0.1°C using a Peltier-thermostatted cuvette holder.

• Isosbestic Validation: Overlay all acquired spectra. Confirm the presence of sharp isosbestic points (typically near 270 nm for nitrophenyl derivatives). Halt the experiment if drift is observed.

• Thermodynamic Extraction: Plot the absorbance at the λmax​ of the neutral species versus pH. Fit the curve to the Henderson-Hasselbalch equation to derive the pKa.

• Enthalpy Determination: Repeat the experiment at 15°C and 35°C. Use the van 't Hoff equation ( lnKa​=−ΔHion​/RT+ΔSion​/R ) to extract the enthalpy and entropy of ionization.

Protocol 2: Isothermal Titration Calorimetry (ITC) for Target Binding

Objective: Determine the complete thermodynamic profile ( ΔG , ΔH , −TΔS , Kd​ ) of m-NPG binding to iNOS. Causality: ITC measures the direct heat released or absorbed during the binding event. Because ΔG is calculated from the binding affinity ( Ka​ ), and ΔH is measured directly, the entropy ( ΔS ) can be calculated without relying on van 't Hoff approximations. Self-Validation Mechanism: The integration of the injection peaks must yield a sigmoidal curve, and the final injections must return to the baseline heat of dilution. If the final injections do not flatten out, it indicates a buffer mismatch or non-specific secondary binding, prompting immediate buffer correction.

Self-validating ITC workflow for determining the binding thermodynamics of m-NPG derivatives.

Step-by-Step Workflow:

• Sample Preparation: Express and purify the target protein (e.g., iNOS). Dialyze extensively against 50 mM HEPES, 150 mM NaCl, pH 7.4.

• Ligand Preparation: Dissolve m-NPG directly into the exact final dialysate from the protein preparation to a concentration 10-20x higher than the protein (e.g., 1 mM m-NPG for 50 µM iNOS). This eliminates the heat of mixing.

• Instrument Equilibration: Load the sample cell with the protein and the syringe with m-NPG. Equilibrate the calorimeter at 25.0°C until the baseline variance is < 10 ncal/s.

• Titration Execution: Perform an initial 0.5 µL dummy injection (discarded during analysis to account for syringe tip diffusion), followed by 19 consecutive 2.0 µL injections at 150-second intervals.

• Data Integration: Integrate the area under each injection peak to calculate the heat ( q ). Fit the data to an independent one-site binding model to extract ΔH and Ka​ . Calculate ΔG=−RTlnKa​ and ΔS=(ΔH−ΔG)/T .

Conclusion

The thermodynamic profiling of m-Nitrophenylguanidine derivatives requires a fundamental appreciation of how meta-substitutions inductively tune the electron density of the guanidino pharmacophore. By utilizing self-validating methodologies like isosbestic-monitored UV-Vis spectrophotometry and rigorously matched Isothermal Titration Calorimetry, researchers can confidently extract the ΔG , ΔH , and ΔS values necessary to drive rational, structure-based drug design.

References

• Title: Structure and measured pKa values of all studied L-Arg analogues. - ResearchGate Source: researchgate.net URL: [Link]

• Title: Prediction of Aqueous pKa Values for Guanidine-Containing Compounds Using Ab Initio Gas-Phase Equilibrium Bond Lengths Source: nih.gov (PMC) URL: [Link]

• Title: pKa Data Compiled by R. Williams Source: organicchemistrydata.org URL: [Link]

• Title: Photolysis of riboflavin in aqueous solution: A kinetic study Source: researchgate.net URL: [Link]

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• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

3-Nitrophenylguanidine: A Scoping Guide for Exploring Potential Pharmaceutical Applications

Executive Summary

This technical guide provides a comprehensive exploration of the potential pharmaceutical applications of 3-Nitrophenylguanidine, a molecule at the intersection of two pharmacologically significant chemical motifs: the guanidinium group and the nitrophenyl moiety. While direct research on 3-Nitrophenylguanidine is limited, this document synthesizes information from structurally related compounds to build a strong rationale for its investigation. We hypothesize three primary avenues for its therapeutic potential: as a protein kinase inhibitor, a nitric oxide synthase (NOS) inhibitor, and an adrenergic neuron blocking agent. For each proposed application, this guide details the mechanistic hypothesis, presents supporting evidence from analogous compounds, and provides detailed experimental workflows for validation. The content is structured to serve as a foundational resource for researchers, scientists, and drug development professionals, aiming to catalyze further investigation into this promising, yet underexplored, chemical entity.

Introduction: The Therapeutic Potential of Guanidinium and Nitrophenyl Moieties

The exploration of novel small molecules for therapeutic intervention is a cornerstone of modern drug discovery. The strategic combination of well-characterized pharmacophores is a proven approach to generating new chemical entities with unique biological activity profiles. 3-Nitrophenylguanidine presents such an opportunity, integrating the versatile guanidinium cation with the electronically distinct nitrophenyl ring.

2.1 The Guanidinium Group: A Key Pharmacophore

The guanidinium group, the functional component of the amino acid arginine, is a powerful motif in medicinal chemistry. Its planar structure and delocalized positive charge allow it to engage in a rich network of non-covalent interactions, including hydrogen bonding, charge pairing, and cation-π interactions with anionic groups like carboxylates and phosphates.[1] This ability to form strong, specific interactions with biological macromolecules makes it a "privileged scaffold" found in a wide array of approved drugs and clinical candidates, from the antidiabetic agent metformin to the antiviral drug zanamivir.[1] Its presence is often critical for binding to enzyme active sites or receptors.[2]

2.2 The Nitrophenyl Group in Medicinal Chemistry

The nitrophenyl group, characterized by the strongly electron-withdrawing nitro (-NO2) moiety, significantly influences a molecule's physicochemical properties, including its acidity, lipophilicity, and electronic profile. Nitroaromatic compounds are prevalent in pharmaceuticals and are known for a wide spectrum of biological activities.[3] For instance, the nitrophenyl group is a key component in the synthesis of imatinib, a highly successful tyrosine kinase inhibitor used in cancer therapy.[3] The nitro group can also act as a masked electrophile or participate in critical binding interactions within a target protein.

2.3 Rationale for Investigating 3-Nitrophenylguanidine

The covalent linkage of these two moieties in 3-Nitrophenylguanidine creates a molecule with a compelling profile for investigation. The guanidinium group provides a strong anchor for binding to targets rich in acidic residues or phosphate groups (e.g., ATP-binding sites), while the 3-nitrophenyl ring offers a scaffold for further functionalization and can modulate binding affinity and selectivity. This guide will explore the most promising therapeutic hypotheses stemming from this unique chemical architecture.

Hypothesized Pharmaceutical Applications of 3-Nitrophenylguanidine

Based on structure-activity relationships of analogous compounds, we propose three primary areas of investigation for 3-Nitrophenylguanidine.

3.1 Potential as a Protein Kinase Inhibitor

3.1.1 Mechanistic Hypothesis: Competitive ATP Inhibition Protein kinases are a major class of drug targets, particularly in oncology. Most kinase inhibitors function by competing with ATP for binding in the enzyme's catalytic site. We hypothesize that 3-Nitrophenylguanidine could act as an ATP-competitive kinase inhibitor. The protonated guanidinium group is well-suited to form strong hydrogen bonds with the "hinge region" of the kinase, mimicking the interactions of the adenine moiety of ATP.[4][5] The nitrophenyl group could then occupy the adjacent hydrophobic pocket, contributing to binding affinity and potentially conferring selectivity for specific kinases. The structural similarity to intermediates used in the synthesis of kinase inhibitors like imatinib further supports this hypothesis.[3]

3.1.2 Visualization of a Generic Kinase Inhibition Pathway

Caption: Hypothesized competitive binding of 3-Nitrophenylguanidine in a kinase ATP-binding site.

3.1.3 Proposed Experimental Workflow for Validation A luminescent-based kinase assay, such as the Kinase-Glo® assay, provides a robust method for high-throughput screening.[6] This assay quantifies the amount of ATP remaining after a kinase reaction; a decrease in luminescence indicates kinase activity, while a high signal indicates inhibition.[7]

Experimental Protocol: In Vitro Kinase Activity Assay (Luminescence-Based)

• Reagent Preparation:

  • Prepare serial dilutions of 3-Nitrophenylguanidine (e.g., from 100 µM to 1 nM) in kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA).

  • Prepare a solution of the target kinase (e.g., ABL, SRC, RAF-1) and its specific substrate peptide in kinase assay buffer.

  • Prepare an ATP solution at a concentration close to the Km for the target kinase.

• Assay Procedure (384-well plate format):

  • To each well of a white, opaque 384-well plate, add 5 µL of the diluted 3-Nitrophenylguanidine solution or control (DMSO vehicle).

  • Add 10 µL of the kinase/substrate mixture to each well.

  • Initiate the kinase reaction by adding 10 µL of the ATP solution to each well.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the reaction and detect the remaining ATP by adding 25 µL of Kinase-Glo® reagent to each well.

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each concentration relative to the DMSO control.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

3.1.4 Data from Structurally Related Kinase Inhibitors To provide context, the following table presents IC50 values for known kinase inhibitors that feature a guanidinium or similar basic moiety.

Compound	Target Kinase	IC50 (nM)	Reference
Sorafenib	RAF-1	6	[4]
SLP7111228	SphK1	48	[8]
Compound 1 (bis-guanidinium)	MEK-1	9720 (cell growth)	[5]
Imatinib	ABL	310	[3]

3.2 Potential as a Nitric Oxide Synthase (NOS) Inhibitor

3.2.1 Mechanistic Hypothesis: Arginine Mimicry Nitric Oxide Synthase (NOS) catalyzes the production of nitric oxide (NO) from its natural substrate, L-arginine.[9] The guanidinium group of L-arginine is essential for binding to the enzyme's active site. Many potent NOS inhibitors are L-arginine analogs where the guanidinium group is modified. We hypothesize that 3-Nitrophenylguanidine could act as a competitive inhibitor of NOS. Its guanidinium group would mimic that of L-arginine, allowing it to bind to the active site. The presence of the electron-withdrawing nitro group on the phenyl ring would significantly alter the electronic properties of the guanidinium moiety, potentially enhancing its binding affinity or conferring selectivity for one of the three NOS isoforms (nNOS, eNOS, iNOS).[9][10]

3.2.2 Visualization of NOS Inhibition

Caption: Competitive inhibition of Nitric Oxide Synthase (NOS) by 3-Nitrophenylguanidine.

3.2.3 Proposed Experimental Protocol: NOS Inhibition Assay The activity of NOS can be determined by measuring the accumulation of nitrite (NO2-), a stable oxidation product of NO, using the Griess colorimetric assay.[11]

Experimental Protocol: In Vitro NOS Activity Assay (Colorimetric)

• Sample Preparation:

  • Prepare lysates from cells or tissues known to express the NOS isoform of interest (e.g., nNOS from brain tissue, iNOS from LPS-stimulated macrophages).

  • Determine the protein concentration of the lysates.

• Reaction Setup (96-well plate format):

  • Prepare a reaction mixture containing NOS Assay Buffer, NOS cofactors (e.g., NADPH, FAD, FMN, tetrahydrobiopterin), and the substrate L-arginine.[11]

  • In separate wells, add the cell/tissue lysate (e.g., 50-100 µg protein).

  • Add varying concentrations of 3-Nitrophenylguanidine or control (vehicle) to the wells.

  • Initiate the reaction by adding the reaction mixture.

  • Incubate at 37°C for 1-2 hours.

• Nitrite Detection (Griess Assay):

  • After incubation, add Griess Reagent I (sulfanilamide solution) to each well, followed by Griess Reagent II (N-(1-naphthyl)ethylenediamine solution).[11]

  • Incubate at room temperature for 10-15 minutes to allow for color development (a magenta color indicates the presence of nitrite).

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite produced in each sample.

  • Determine the IC50 value of 3-Nitrophenylguanidine by plotting the percentage of inhibition against the inhibitor concentration.

3.2.4 Comparative Inhibition Data of Known NOS Inhibitors The following table shows the inhibitory activity and isoform selectivity of several well-characterized guanidine-based NOS inhibitors.

Inhibitor	nNOS IC50 (nM)	eNOS IC50 (nM)	iNOS IC50 (nM)	Reference
L-NNA	130	230	4600	[9]
L-NIL	3300	47000	470	[9]
L-NAME	190	170	25000	[9]
1400W	>50000	1000	1.9	[12]

3.3 Potential as an Adrenergic Neuron Blocking Agent

3.3.1 Mechanistic Hypothesis: Interference with Norepinephrine Release Guanidine derivatives, most notably guanethidine, are known to function as adrenergic neuron blockers.[13] These compounds are actively transported into sympathetic neurons via the norepinephrine transporter (NET). Once inside, they are concentrated in synaptic vesicles, where they displace norepinephrine (NE). Upon nerve stimulation, the inactive guanidine compound is released instead of NE, effectively blocking sympathetic transmission.[13] We hypothesize that 3-Nitrophenylguanidine, possessing the core guanidine structure, could exhibit a similar mechanism of action, leading to a reduction in sympathetic tone, which has applications in treating conditions like hypertension.

3.3.2 Visualization of Experimental Workflow

Caption: Experimental workflow for an ex vivo norepinephrine (NE) release assay.

3.3.3 Proposed Experimental Protocol: Norepinephrine Release Assay The effect of 3-Nitrophenylguanidine on neurotransmitter release can be assessed using an ex vivo model with superfused spleen strips preloaded with radiolabeled norepinephrine ([³H]-NE).[14]

Experimental Protocol: [³H]-Norepinephrine Release from Spleen Strips

• Tissue Preparation:

  • Isolate spleens from rats and prepare thin strips (approx. 2x10 mm).

  • Incubate the spleen strips in Krebs buffer containing [³H]-NE (e.g., 0.1 µM) for 60 minutes at 37°C to allow for uptake of the radiolabel into sympathetic nerve terminals.

• Superfusion:

  • Place the loaded strips into individual superfusion chambers.

  • Superfuse the tissue with oxygenated Krebs buffer at a constant flow rate (e.g., 1 mL/min).

  • Collect the superfusate in fractions (e.g., every 5 minutes).

• Stimulation and Drug Application:

  • After a washout period, apply a first electrical field stimulation (S1) (e.g., 2 Hz, 2 ms pulses for 2 minutes) to evoke [³H]-NE release.

  • Following S1, introduce 3-Nitrophenylguanidine into the superfusion buffer at the desired concentration.

  • After a 30-minute incubation period with the drug, apply a second identical stimulation (S2).

• Measurement and Analysis:

  • Measure the radioactivity in each collected fraction using liquid scintillation counting.

  • Calculate the total tritium released above baseline for both S1 and S2.

  • Determine the S2/S1 ratio. A ratio significantly less than 1 indicates that 3-Nitrophenylguanidine inhibited norepinephrine release.

3.3.4 Structure-Activity Relationship of Guanidine Derivatives The ability of guanidines to affect NE release is dependent on their substitution pattern.

Compound	Effect on Stimulated [³H]-NE Release	Reference
Guanidine	Enhancement	[15]
Guanethidine	Inhibition	[13]
Methylguanidine	Enhancement	[15]
Propylguanidine	No effect; blocks guanidine enhancement	[15]
Debrisoquine	Inhibition	[13]

Synthesis and Characterization

A plausible and efficient route to synthesize 3-Nitrophenylguanidine nitrate would involve the reaction of 3-nitroaniline with cyanamide in the presence of nitric acid, a method adapted from the synthesis of related phenylguanidine derivatives.[3][16]

Proposed Synthesis of 3-Nitrophenylguanidine Nitrate

A mixture of 3-nitroaniline and an aqueous solution of cyanamide would be heated under reflux in the presence of concentrated nitric acid. The acid serves both as a catalyst and as the source of the nitrate counter-ion. Upon cooling, the product, 3-Nitrophenylguanidine nitrate, is expected to crystallize from the reaction mixture and can be isolated by filtration. Further purification can be achieved by recrystallization from a suitable solvent like aqueous ethanol.

Characterization The identity and purity of the synthesized compound would be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure and arrangement of protons and carbons.

• Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular formula.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups (N-H, C=N, NO2).

• Melting Point Analysis: To assess purity.

Future Directions and Conclusion

This guide establishes a strong, evidence-based rationale for the investigation of 3-Nitrophenylguanidine as a potential therapeutic agent. The convergence of the guanidinium and nitrophenyl pharmacophores suggests a high probability of discovering novel biological activities.

The immediate next steps should involve:

• Synthesis and Characterization: The straightforward proposed synthesis should be performed to obtain a pure sample of 3-Nitrophenylguanidine for biological testing.

• Broad In Vitro Screening: The compound should be screened against a diverse panel of protein kinases to identify potential targets and assess selectivity.

• NOS Isoform Selectivity: The inhibitory activity should be tested against all three NOS isoforms (nNOS, eNOS, iNOS) to determine its potency and selectivity profile.

• Cell-Based Assays: Following the identification of promising targets from in vitro assays, cell-based assays should be conducted to confirm activity in a more physiologically relevant context. For example, if kinase inhibition is observed, assays measuring the phosphorylation of downstream substrates in cancer cell lines would be appropriate.

• Adrenergic Neuron Activity: The ex vivo norepinephrine release assay should be conducted to validate the third hypothesized application.

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3-Nitrophenylguanidine: A Keystone Precursor for Advanced Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide moves beyond simple reaction schemes to provide a comprehensive understanding of 3-Nitrophenylguanidine. We will explore the strategic considerations behind its use, the mechanistic principles governing its reactivity, and its proven applications in the synthesis of complex molecular architectures, particularly within medicinal chemistry. This document is designed to be a practical and authoritative resource, empowering you to leverage this versatile precursor in your own research and development endeavors.

Introduction: The Strategic Value of 3-Nitrophenylguanidine

3-Nitrophenylguanidine is a bifunctional organic molecule of significant interest in synthetic chemistry. Its utility stems from the unique interplay between its two core components: the highly basic, nucleophilic guanidine moiety and the electron-deficient nitrophenyl ring. The guanidine group, with a pKa of its conjugate acid around 13.6, is one of the strongest organic bases and serves as a robust building block for nitrogen-rich heterocycles.[1] The nitro group, in contrast, acts as a powerful electron-withdrawing group and, critically, as a masked amino group, which can be revealed later in a synthetic sequence.

This duality makes 3-nitrophenylguanidine a strategic precursor for several reasons:

• Convergent Synthesis: It allows for the rapid construction of complex heterocyclic cores, such as pyrimidines and imidazoles, through condensation reactions.

• Latent Functionality: The nitro group can be selectively reduced to an aniline, providing a key functional handle for subsequent diversification and coupling reactions, a common strategy in the development of pharmaceutical agents.[2][3]

• Modulation of Reactivity: The electronic properties of the nitrophenyl ring influence the nucleophilicity of the guanidine group, a factor that can be exploited in reaction design.

This guide will dissect these features, providing the foundational knowledge and practical protocols necessary for its effective application.

Synthesis of the Precursor: 3-Nitrophenylguanidine

The most common and industrially scalable method for synthesizing aryl guanidines involves the reaction of an appropriate aniline with cyanamide in the presence of an acid.[3] This approach is favored for its operational simplicity and the ready availability of starting materials.

Protocol 1: Synthesis of 3-Nitrophenylguanidine Nitrate

This protocol describes the preparation of the nitrate salt of 3-nitrophenylguanidine from 3-nitroaniline and aqueous cyanamide.

Rationale: The reaction proceeds via the protonation of cyanamide, which activates it for nucleophilic attack by the weakly basic 3-nitroaniline. The use of nitric acid not only catalyzes the reaction but also directly furnishes the stable, crystalline nitrate salt of the product, simplifying its isolation and purification.

Step-by-Step Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and dropping funnel, add 3-nitroaniline (1.0 eq).

• Reagent Addition: Add water and concentrated nitric acid (1.1 eq). Stir the mixture to form a slurry.

• Cyanamide Addition: To the stirred slurry, add a 50% aqueous solution of cyanamide (1.2 eq) dropwise over 30 minutes, maintaining the temperature below 40°C.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approx. 100-105°C) and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Isolation: Cool the reaction mixture to room temperature, then further cool in an ice bath for 1-2 hours. The product, 3-nitrophenylguanidine nitrate, will precipitate as a crystalline solid.

• Purification: Collect the solid by vacuum filtration, wash with cold water, and then with a small amount of cold ethanol to remove unreacted starting material. Dry the product under vacuum.

Reagent	Molar Eq.	Purity	Notes
3-Nitroaniline	1.0	>98%	Starting material
Nitric Acid (conc.)	1.1	~70%	Catalyst and salt formation
Cyanamide (50% aq.)	1.2	50% w/w	Guanidinylating reagent
Water	-	Deionized	Solvent

Table 1: Reagent specifications for the synthesis of 3-nitrophenylguanidine nitrate.

Core Reactivity and Synthetic Applications

The synthetic utility of 3-nitrophenylguanidine is primarily centered on its role as a "dinucleophile" in the construction of heterocyclic systems. The most significant application is in the synthesis of 2-aminopyrimidines through condensation with 1,3-dielectrophiles.

Mechanism: Pyrimidine Formation

The reaction with a β-dicarbonyl compound or its enone equivalent is a cornerstone of its application. This pathway is famously employed in the synthesis of numerous kinase inhibitors, including the core of the groundbreaking drug Imatinib (where a closely related substituted nitrophenylguanidine is used).[3]

The generally accepted mechanism involves a sequence of nucleophilic attack, condensation, and dehydration.

Caption: Workflow for pyrimidine synthesis from 3-nitrophenylguanidine.

Protocol 2: Synthesis of N-(3-Nitrophenyl)-4-aryl-2-pyrimidineamine

This protocol provides a general method for the condensation of 3-nitrophenylguanidine with a chalcone derivative (an α,β-unsaturated ketone).

Rationale: This reaction builds the core pyrimidine ring in a single step. The use of a base like sodium hydroxide facilitates the initial Michael addition and the subsequent cyclization and dehydration steps. The choice of solvent (e.g., ethanol) allows for the reaction to be conducted at a reflux temperature that provides sufficient energy to overcome the activation barriers for all steps.

Step-by-Step Methodology:

• Setup: To a round-bottom flask, add 3-nitrophenylguanidine nitrate (1.0 eq), the appropriate α,β-unsaturated ketone (1.0 eq), and ethanol.

• Base Addition: Add a solution of sodium hydroxide (2.0 eq) in water dropwise to the stirred suspension.

• Reaction: Heat the mixture to reflux and maintain for 8-12 hours. The reaction should become a clear solution before a new precipitate forms. Monitor completion by TLC.

• Workup: After cooling to room temperature, pour the reaction mixture into ice water.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Purification: Wash the solid thoroughly with water to remove inorganic salts. Recrystallize the crude product from a suitable solvent system, such as ethanol/water or ethyl acetate/hexane, to yield the pure 2-(3-nitrophenylamino)pyrimidine derivative.

The Nitro Group as a Strategic Synthetic Handle

A key advantage of using a nitrophenyl precursor is the ability to perform a late-stage reduction of the nitro group to an amine. This unmasks a nucleophilic site that is orthogonal to the already-constructed heterocyclic core, opening a gateway for diversification.

Caption: Synthetic utility of the nitro-to-amine reduction.

Protocol 3: Reduction of the Nitro Group

This protocol details the reduction of the nitropyrimidine derivative to the corresponding aminopyrimidine using tin(II) chloride.

Rationale: Tin(II) chloride is a classic and reliable reagent for the chemoselective reduction of aromatic nitro groups in the presence of other reducible functionalities, such as the pyrimidine ring. The reaction proceeds in an acidic medium (HCl) and is generally high-yielding.

Step-by-Step Methodology:

• Setup: In a round-bottom flask, suspend the N-(3-nitrophenyl)pyrimidine derivative (1.0 eq) in ethanol or ethyl acetate.

• Reagent Addition: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq) in concentrated hydrochloric acid.

• Reaction: Stir the mixture at room temperature or with gentle heating (50-60°C) for 2-4 hours. Monitor the disappearance of the starting material by TLC.

• Workup: Cool the reaction mixture and carefully basify by pouring it into a stirred, chilled aqueous solution of sodium hydroxide or sodium bicarbonate until the pH is >10. This will precipitate tin salts.

• Extraction: Extract the aqueous slurry with a suitable organic solvent, such as ethyl acetate or dichloromethane (3 x volumes).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude amine can be purified by column chromatography or recrystallization.

Conclusion

3-Nitrophenylguanidine is more than a simple reagent; it is a strategic precursor that enables a powerful and convergent approach to building molecular complexity. By understanding the distinct roles of its guanidine and nitrophenyl moieties, researchers can design efficient synthetic routes to a wide array of nitrogen-containing heterocycles. The ability to perform a late-stage reduction of the nitro group provides a critical advantage in drug discovery, allowing for the creation of diverse chemical libraries from a common advanced intermediate. The protocols and mechanistic insights provided in this guide serve as a robust foundation for scientists and drug development professionals aiming to incorporate this versatile building block into their synthetic programs.

References

• Singh, L., Singh, U., & Kumar, S. (2008). Parallel Route to Synthesis of Triphenyl Substituted Guanidine. Asian Journal of Chemistry, 20(6), 4957-4959. [Link]

• Nechaev, A. V., et al. (2022). Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core. Molecules, 27(15), 4978. [Link]

• Zimmerman, J. (2007). United States Patent No. US 7,297,794 B2. United States Patent and Trademark Office. [Link]

• Drozdov, F. V., & Kotov, V. M. (2020). Main methods for the synthesis of guanidine derivatives (a) and mechanisms of the presented reactions (b). ResearchGate. [Link]

• An, T., & Lee, Y. (2021). Nucleophilic Substitution at the Guanidine Carbon Center via Guanidine Cyclic Diimide Activation. Organic Letters, 23(23), 9163–9167. [Link]

• Davis, T. L. (1941). Nitroguanidine. Organic Syntheses, Coll. Vol. 1, p.399. [Link]

• Li, J. J., et al. (2017). Recent Advances in the Isolation, Synthesis and Biological Activity of Marine Guanidine Alkaloids. Molecules, 22(10), 1769. [Link]

• Davis, T. L. (1941). Guanidine Nitrate. Organic Syntheses, Coll. Vol. 1, p.302. [Link]

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Protocols & Analytical Methods

Application Note: 3-Nitrophenylguanidine in the Synthesis of Bioactive Pyrimidine-Based Kinase Inhibitors

Strategic Rationale in Drug Development

In the landscape of targeted therapeutics, the 2-aminopyrimidine scaffold is a privileged structure, serving as the core pharmacophore for numerous ATP-competitive kinase inhibitors (e.g., targeting PDGF-R, EGF-R, and PKC)[1]. The synthesis of these complex heterocycles requires robust, scalable, and highly regioselective methodologies.

3-Nitrophenylguanidine (3-NPG) , typically utilized as a stable nitrate salt, is a premier bifunctional building block for this purpose[2].

• The Guanidine Moiety : Acts as a bis-nucleophile, perfectly primed for cyclocondensation with 1,3-dielectrophiles to form the 1,3-diazine (pyrimidine) ring.

• The 3-Nitro Group : Serves as a chemically inert placeholder during the harsh cyclization conditions. Post-cyclization, it is readily reduced to an aniline, providing a critical nucleophilic handle for late-stage diversification (such as amide coupling to form advanced drug candidates)[1].

Mechanistic Workflow & Causality

The most efficient route to 2-aminopyrimidines involves the reaction of 3-NPG with an enaminone (e.g., 3-dimethylamino-1-(2-pyridyl)-2-propen-1-one).

Why Enaminones? While 1,3-diketones can be used, enaminones are vastly superior. The dimethylamine group is an excellent leaving group that drives the reaction forward thermodynamically. As the free guanidine attacks the β -carbon of the enaminone, the subsequent elimination of dimethylamine and water forces the irreversible aromatization of the pyrimidine ring.

Why Isopropanol and NaOH? 3-NPG is supplied as a nitrate salt to prevent premature degradation and ensure shelf stability[3]. To activate the reagent, a slight molar excess of sodium hydroxide (NaOH) is added in situ to liberate the free guanidine base. Isopropanol is selected as the solvent because its boiling point (~82°C) provides the optimal thermal energy required to overcome the activation barrier of the rate-limiting aromatization step without causing thermal decomposition of the starting materials[1].

Workflow: 3-Nitrophenylguanidine to 2-aminopyrimidine kinase inhibitor precursors.

Quantitative Reaction Parameters & Biological Relevance

To ensure reproducibility and contextualize the end-goal of this synthesis, the following table summarizes the optimized reaction parameters and the downstream biological activity of the resulting scaffolds.

Parameter / Target	Condition / Value	Causality / Scientific Insight
Guanidine Source	3-Nitrophenylguanidine nitrate (1.0 eq)	Nitrate salt ensures stability; requires in situ neutralization[2].
Electrophile	Enaminone (1.0 eq)	Dimethylamine acts as a superior leaving group compared to water.
Base	NaOH (1.1 eq)	Liberates free guanidine; slight excess ensures complete neutralization[1].
Solvent	Isopropanol	Optimal boiling point (~82°C) for thermodynamic cyclization.
Time & Temp	20 hours / Reflux	Required for the rate-limiting aromatization step[1].
PDGF-R Inhibition	IC50: 0.005 to 5 µmol/L	Downstream aniline derivatives strongly bind the ATP pocket[1].
PKC Inhibition	IC50: 0.1 to 10 µmol/L	Validated via porcine brain PKC assays[1].

Experimental Protocols

The following protocols establish a self-validating system. Visual cues (color changes) and physical state changes (suspension to precipitate) act as built-in quality control checkpoints for the bench scientist.

Protocol A: Synthesis of N-(3-nitrophenyl)-4-(2-pyridyl)-2-pyrimidinamine

This protocol yields the nitro-aromatic precursor, utilizing thermodynamic control to ensure high regioselectivity.

Step-by-Step Methodology:

• Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 g (5.68 mmol) of 3-dimethylamino-1-(2-pyridyl)-2-propen-1-one in 8 mL of anhydrous isopropanol. Self-Validation: The solution should appear homogeneous and clear.

• Reagent Addition: Add 1.38 g (5.68 mmol) of 3-nitrophenylguanidine nitrate to the stirring solution. The mixture will form a suspension.

• Activation: Add 0.25 g (6.24 mmol) of solid sodium hydroxide (NaOH) to the flask. Causality: The NaOH neutralizes the nitrate salt, liberating the highly nucleophilic free guanidine. The mixture will transition into a distinct yellow suspension[1].

• Cyclocondensation: Attach a reflux condenser and heat the reaction mixture to reflux (~82°C) for exactly 20 hours. Causality: The extended reflux time is critical to drive the elimination of dimethylamine and water, ensuring complete aromatization.

• Primary Isolation: Cool the reaction mixture to 0°C using an ice bath. Filter the resulting precipitate under vacuum and wash the filter cake with 30 mL of cold isopropanol to remove residual NaOH and unreacted enaminone.

• Trituration (Purification): Transfer the filter cake to a clean beaker and stir in 15 mL of absolute ethanol for 20 minutes at room temperature. Causality: Ethanol trituration selectively dissolves colored organic impurities and trace starting materials without dissolving the highly crystalline pyrimidine product.

• Final Collection: Filter the purified solid and wash with a minimal amount of cold ethanol. Dry under vacuum to yield N-(3-nitrophenyl)-4-(2-pyridyl)-2-pyrimidinamine (Melting point: 213-219 °C)[1].

Protocol B: Reduction to the Aminophenyl Intermediate

To convert the nitro compound into a reactive aniline for subsequent drug development steps.

Step-by-Step Methodology:

• Preparation: Dissolve the purified N-(3-nitrophenyl)-4-(2-pyridyl)-2-pyrimidinamine in a mixture of THF/Methanol (1:1 v/v) in a hydrogenation flask.

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10% w/w relative to the substrate) under an inert argon atmosphere to prevent auto-ignition.

• Hydrogenation: Purge the flask with hydrogen gas and maintain under a balloon of H2 (1 atm) at room temperature for 4-6 hours. Self-Validation: Reaction progress can be monitored via TLC (disappearance of the yellow nitro spot and appearance of a highly polar, UV-active amine spot).

• Filtration: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Wash the Celite pad thoroughly with methanol.

• Concentration: Concentrate the filtrate under reduced pressure to yield the corresponding N-(3-aminophenyl)-4-(2-pyridyl)-2-pyrimidinamine, ready for immediate amide coupling.

References

• Pyrimidine derivatives and processes for the preparation thereof (US5521184A / EP0564409B1).
• Pharma Impurity Supplier & Custom Synthesis: 3-Nitrophenylguanidine Nitr
• 2-(3-Chlorophenyl)

Sources

• 1. US5521184A - Pyrimidine derivatives and processes for the preparation thereof - Google Patents [patents.google.com]
• 2. 3-Nitrophenylguanidine Nitrate | 142992-99-2 | Splendid Lab | CRO Splendid Lab Pvt. Ltd. [splendidlab.com]
• 3. 2-(3-Chlorophenyl)guanidine;nitrate | Benchchem [benchchem.com]

Application Note: Preparation of Aminopyrimidines using 3-Nitrophenylguanidine

Executive Summary

The N-phenyl-2-aminopyrimidine scaffold is a privileged structure in drug discovery, serving as the core pharmacophore for numerous FDA-approved tyrosine kinase inhibitors (e.g., Imatinib, Nilotinib) used in oncology and immune disorder treatments[1]. Synthesizing these derivatives using 3-nitrophenylguanidine is a highly strategic choice; the cyclocondensation yields a robust pyrimidine core, while the 3-nitro group serves as a latent functional handle that can be subsequently reduced to an aniline for downstream diversification. This guide details two validated protocols for the preparation of 3-nitrophenyl-substituted aminopyrimidines: a classical solution-phase method and a highly efficient, solvent-free cyclocondensation.

Mechanistic Rationale & Pathway

The synthesis relies on the cyclocondensation of 3-nitrophenylguanidine (typically handled as a stable nitrate salt to prevent oxidative degradation) with 1,3-dielectrophiles such as enaminones (β-dimethylaminovinyl ketones) or β-diketones.

The reaction proceeds via a tandem addition-elimination-cyclization pathway:

• Nucleophilic Attack: The unprotonated guanidine nitrogen performs a Michael-type nucleophilic attack on the β-carbon of the enaminone.

• First Elimination: The resulting intermediate undergoes elimination of a leaving group (dimethylamine in the case of enaminones)[2].

• Cyclization & Aromatization: Intramolecular cyclization occurs as the second guanidine nitrogen attacks the remaining carbonyl. Subsequent dehydration achieves the thermodynamically stable aromatic pyrimidine ring[2].

Fig 1: Mechanistic pathway of 3-nitrophenylguanidine cyclocondensation with enaminones.

Experimental Workflows & Protocols

Protocol A: Classical Solution-Phase Synthesis

This method relies on protic solvents and standard reflux conditions. It is ideal for large-scale batch synthesis where the differential solubility of the product drives isolation without chromatography[1].

Step-by-Step Methodology:

• Electrophile Preparation: Dissolve 1.0 eq (5.68 mmol) of the selected enaminone (e.g., 3-dimethylamino-1-(2-pyridyl)-2-propen-1-one) in 8 mL of isopropanol[1].

• Nucleophile Addition: Add 1.0 eq (1.38 g, 5.68 mmol) of 3-nitrophenylguanidine nitrate to the stirring solution[1].

• Base Activation: Introduce 1.1 eq (0.25 g, 6.24 mmol) of sodium hydroxide (NaOH)[1].

  • Causality: NaOH is strictly required to neutralize the nitrate counterion, liberating the nucleophilic free guanidine base necessary for the initial attack.

• Cyclocondensation: Heat the yellow suspension to reflux (~82 °C) for 20 hours[1].

  • Causality: Extended thermal energy is required in a dilute protic environment to overcome the activation barrier for the final dehydration and aromatization step.

• Isolation: Cool the mixture to 0 °C. The target compound precipitates due to its lower solubility in cold isopropanol. Filter the suspension and wash the filter cake with 30 mL of isopropanol.

• Trituration: Stir the filter cake in 15 mL of cold ethanol for 20 minutes, then filter again[1].

  • Causality: This final trituration selectively dissolves unreacted starting materials and polar impurities, leaving the pure N-(3-nitrophenyl)-2-aminopyrimidine.

Protocol B: Modern Solvent-Free Cyclocondensation

This approach leverages high-concentration kinetics and non-nucleophilic organic bases to drastically reduce reaction times and improve overall yields, making it highly suitable for parallel library synthesis[2].

Step-by-Step Methodology:

• Reagent Mixing: Place 1.2 eq (0.12 mmol) of 3-nitrophenylguanidine nitrate and 1.0 eq (0.1 mmol) of the enaminone into a 2 mL reaction vial[2].

• Base Addition: Add 4.0 eq (60 µL, 0.4 mmol) of 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)[2].

  • Causality: DBU acts as a potent, sterically hindered base that deprotonates the guanidinium salt without competing as a nucleophile. In the absence of solvent, liquid DBU also facilitates initial mass transfer before the reagents melt.

• Thermal Activation: Vigorously stir and heat the mixture at 120 °C for 1 hour[2].

  • Causality: The solvent-free environment maximizes reactant collision frequency. The high temperature rapidly drives off volatile byproducts (dimethylamine and water), entropically pushing the equilibrium entirely to the aromatized product[2].

• Quenching & Workup: Cool the reaction to room temperature and suspend the crude mixture in 2 mL of dichloromethane (CH₂Cl₂).

• Purification: Load the solution onto a 1 g silica Solid-Phase Extraction (SPE) cartridge. Elute with an n-hexane/ethyl acetate (1:1) mixture to isolate the pure product[2].

Fig 2: Comparative experimental workflows for solution-phase vs. solvent-free synthesis.

Quantitative Data & Protocol Comparison

Parameter	Protocol A: Classical Solution-Phase	Protocol B: Solvent-Free Cyclocondensation	Causality / Impact
Base	NaOH (1.1 eq)	DBU (4.0 eq)	DBU provides optimal deprotonation without nucleophilic interference; NaOH is sufficient only in protic solvents.
Solvent	Isopropanol	None	Solvent-free conditions maximize reagent concentration and collision frequency.
Temperature	82 °C (Reflux)	120 °C	Higher temperature in Protocol B drives rapid elimination of volatile byproducts (HNMe₂, H₂O).
Time	20 hours	1 hour	Solvent-free kinetics are vastly accelerated due to high local concentration.
Typical Yield	~60–75%	85–90%	Protocol B avoids solvolysis side reactions and simplifies isolation via SPE.

Analytical Validation (Self-Validating System)

To ensure the chosen protocol functions as a self-validating system, researchers must confirm complete cyclization and aromatization through the following analytical checkpoints:

• Mass Spectrometry (ESI-MS): Confirm the presence of the [M+H]⁺ ion matching the theoretical exact mass of the target N-(3-nitrophenyl)-2-aminopyrimidine. The absence of +18 Da (retained water) or +45 Da (retained dimethylamine) peaks confirms that the final dehydration and elimination steps are complete[2].

• ¹H NMR Spectroscopy (300/400 MHz, CDCl₃ or DMSO-d₆): Successful cyclization is definitively marked by the disappearance of the enaminone's vinylic protons and the distinct dimethylamino singlet (δ ~2.9–3.1 ppm). The newly formed pyrimidine core will display characteristic aromatic protons (e.g., a doublet around δ 8.30–8.50 ppm if substituted at C4)[2]. The 3-nitrophenyl protons will present a characteristic splitting pattern, notably a narrow triplet/doublet for the isolated proton between the nitro and amine groups around δ 8.80 ppm.

References

• Title: Pyrimidine derivatives and processes for the preparation thereof Source: US Patent 5,521,184A URL: [1]

Sources

• 1. US5521184A - Pyrimidine derivatives and processes for the preparation thereof - Google Patents [patents.google.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Application Note: Catalytic Hydrogenation of 3-Nitrophenylguanidine to 3-Aminophenylguanidine

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Executive Summary & Chemical Context

The synthesis of 3-aminophenylguanidine (3-APG) from 3-nitrophenylguanidine (3-NPG) is a critical transformation in medicinal chemistry. 3-APG is a highly versatile building block used in the development of advanced therapeutics, including pyrimidine-derived kinase inhibitors (e.g., PDGF receptor targets)[1] and small-molecule protease inhibitors (e.g., FXIIa inhibitors)[2].

While the reduction of an aromatic nitro group to an aniline is a fundamental organic transformation, the presence of the highly basic guanidine moiety (pKa ~13.6) introduces significant chemoselectivity and catalyst viability challenges. This application note details a self-validating, highly optimized protocol for the catalytic hydrogenation of 3-NPG using Palladium on Carbon (Pd/C), emphasizing the mechanistic causality behind reagent selection and reaction conditions[3].

Mechanistic Insights & Catalyst Selection

The Catalyst Poisoning Paradigm

The primary failure mode in the hydrogenation of guanidine-containing compounds is catalyst poisoning. Free guanidines possess highly available lone pairs that strongly coordinate to the active palladium surface, blocking the adsorption of hydrogen gas and the nitro substrate.

The Causal Solution: To preserve catalyst turnover, the starting material must be utilized as a protonated salt (typically a nitrate or hydrochloride)[1]. Protonation delocalizes the positive charge across the three nitrogen atoms of the guanidine group, completely eliminating its ability to coordinate to the palladium metal. Furthermore, 3-NPG is often synthesized via the condensation of 3-nitroaniline with cyanamide in the presence of nitric acid, making the nitrate salt the most direct and atom-economical starting point.

The Reduction Pathway

The reduction of the nitro group proceeds via a well-established surface-mediated pathway. The reaction is highly exothermic and consumes three molar equivalents of H2​ gas per mole of substrate.

Caption: Catalytic reduction pathway of the nitro group to an amine via nitroso and hydroxylamine intermediates.

Quantitative Parameters & Materials

To ensure reproducibility, the following stoichiometric ratios and condition parameters have been optimized for a standard 10 mmol scale reaction.

Table 1: Reagents and Stoichiometry

Reagent	Role	MW ( g/mol )	Equivalents	Amount	Notes
3-Nitrophenylguanidine Nitrate	Substrate	243.18	1.0 eq	2.43 g	Must be the salt form to prevent Pd poisoning[1].
10% Pd/C (50% wet)	Catalyst	106.42 (Pd)	0.05 eq (Pd)	0.25 g	Wet catalyst mitigates pyrophoric hazards.
Methanol (Anhydrous)	Solvent	32.04	N/A	30 mL	Polar protic solvent maximizes salt solubility[3].
Hydrogen Gas ( H2​ )	Reductant	2.02	>3.0 eq	2-3 atm	Supplied via Parr apparatus or double-balloon.

Table 2: Reaction Condition Optimization Comparison

Parameter	Sub-optimal Condition	Optimized Condition	Mechanistic Consequence of Optimization
Substrate State	Free Base	Nitrate/HCl Salt	Prevents lone-pair coordination to Pd; maintains catalyst activity.
Solvent	THF / Toluene	Methanol / Ethanol	Protic solvents facilitate the required proton transfers during N-O bond cleavage.
Temperature	>60°C	20°C - 30°C	Prevents over-reduction and potential condensation side-reactions (e.g., azo/azoxy formation).

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system . At critical junctures, the physical or chemical state of the reaction dictates whether the operator may proceed, eliminating guesswork.

Caption: Workflow for the catalytic hydrogenation of 3-nitrophenylguanidine to 3-aminophenylguanidine.

Step 1: System Purging and Solubilization

• Equip a heavy-walled glass hydrogenation vessel (e.g., a Parr bottle) with a magnetic stir bar.

• Add 2.43 g (10.0 mmol) of 3-nitrophenylguanidine nitrate to the vessel.

• Add 30 mL of anhydrous methanol.

• Self-Validation Checkpoint: Visually inspect the solution. The nitrate salt should be fully dissolved or form a fine, easily stirrable suspension. If clumping occurs, increase the solvent volume by 10%.

Step 2: Inert Catalyst Addition

• Purge the vessel with Argon or N2​ gas for 5 minutes to displace all oxygen.

• Carefully add 0.25 g of 10% Pd/C (50% water wet) to the mixture.

  • Causality Note: Dry Pd/C in the presence of methanol vapors and oxygen can spontaneously ignite. Always use wet catalyst and add under an inert blanket.

Step 3: Catalytic Hydrogenation

• Seal the vessel and connect it to a hydrogen source (Parr hydrogenator).

• Evacuate the vessel under vacuum and backfill with H2​ gas. Repeat this evacuation/backfill cycle three times to ensure a pure H2​ atmosphere.

• Pressurize the vessel to 30-45 psi (approx. 2-3 atm) with H2​ .

• Initiate vigorous stirring (800-1000 RPM) at room temperature (25°C). The reaction will be mildly exothermic.

• Self-Validation Checkpoint 1 (Physical): Monitor the pressure gauge. The pressure will steadily drop as H2​ is consumed. Repressurize to 45 psi as needed. The reaction validates its own completion when the pressure remains strictly constant for 30 consecutive minutes.

Step 4: Analytical Validation

• Once H2​ uptake ceases, vent the hydrogen gas and purge the vessel thoroughly with N2​ for 5 minutes.

• Extract a 50 µL aliquot, filter through a micro-syringe filter, and analyze via LC-MS or TLC (DCM:MeOH:NH4OH 80:18:2).

• Self-Validation Checkpoint 2 (Chemical): The protocol may only proceed to workup if the LC-MS shows complete disappearance of the starting material mass (m/z for free base = 180.1) and the appearance of the product mass (m/z for free base = 150.1).

Step 5: Workup and Isolation

• Prepare a fritted funnel with a 1-inch tightly packed pad of Celite.

• Filter the reaction mixture through the Celite pad under vacuum to remove the Pd/C catalyst.

  • Safety Note: Do not let the Celite pad run completely dry while pulling air through it, as the concentrated Pd/C can ignite. Keep it wet with methanol.

• Wash the filter cake with an additional 20 mL of methanol.

• Concentrate the combined filtrate under reduced pressure (rotary evaporator) at 40°C.

• Triturate the resulting solid with cold diethyl ether, filter, and dry under high vacuum to yield 3-aminophenylguanidine nitrate as an off-white to pale yellow solid.

References

• EP0564409B1 - Pyrimidin derivatives and process for their preparation Source: Google Patents. Details the synthesis and utilization of 3-nitrophenylguanidine nitrate in the preparation of kinase inhibitors. URL:[1]

• United States Patent (19) - Amidinourea Derivatives Source: Googleapis / US Patent Office (March 31, 1975). Describes the hydrogenation of nitrophenylguanidines using metal catalysts (Pd/C) in polar mediums. URL:[3]

• Portail de la Recherche - The Research Portal (FXIIa Inhibitors) Source: UNamur. Discusses the synthesis and application of 4-aminophenylguanidine and related derivatives in medicinal chemistry. URL:[2]

Sources

• 1. EP0564409B1 - Pyrimidin derivatives and process for their preparation - Google Patents [patents.google.com]
• 2. researchportal.unamur.be [researchportal.unamur.be]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: Microwave-Assisted Synthesis of 2-(3-Nitrophenylamino)pyrimidines

Executive Summary

3-Nitrophenylguanidine and its nitrate salts are critical precursors in the synthesis of nitrogen-containing heterocycles, particularly in the development of specific kinase inhibitors with potent antitumor activity [1]. However, the strong electron-withdrawing nature of the meta-nitro group significantly reduces the nucleophilicity of the guanidine moiety. Under conventional conductive heating, the condensation of 3-nitrophenylguanidine with enaminones or chalcones to form pyrimidine scaffolds suffers from prolonged reaction times (12–18 hours), low yields, and thermal degradation.

This application note details a highly optimized, self-validating protocol for the microwave-assisted organic synthesis (MAOS) of 2-(3-nitrophenylamino)pyrimidines. By leveraging direct dielectric heating, this method overcomes the high activation energy barrier, reducing reaction times to 15 minutes while achieving >85% yields [2].

Scientific Rationale & Mechanistic Insights

The Causality of Microwave Irradiation

Unlike conventional oil baths that rely on inefficient thermal conduction, microwave irradiation directly interacts with the molecular dipoles of polar solvents (e.g., ethanol) and ionic reagents (e.g., guanidinium salts). This dielectric heating generates intense internal friction, superheating the solvent in a closed vessel to 120°C. The increased collision frequency and localized superheating directly counteract the reduced nucleophilicity of the 3-nitrophenylguanidine, forcing the initial aza-Michael-type addition to proceed rapidly [3].

Mechanistic Pathway

The reaction proceeds via a multi-step condensation cascade:

• Activation: Glacial acetic acid protonates the carbonyl oxygen of the enaminone, increasing its electrophilicity.

• Nucleophilic Attack: The basic arylguanidine attacks the β -carbon of the activated enaminone, forming a highly electrophilic intermediate [3].

• Cyclization & Aromatization: Intramolecular cyclization is followed by the elimination of water (dehydration), driven by the thermodynamic stability of the resulting aromatic pyrimidine ring [4].

Fig 1: Microwave-assisted mechanistic workflow for 2-(3-nitrophenylamino)pyrimidine synthesis.

Biological Application Context

The resulting 2-(3-nitrophenylamino)pyrimidine scaffold is a privileged structure in drug design. The pyrimidine core acts as an ATP-competitive hinge binder in Receptor Tyrosine Kinases (RTKs), while the 3-nitrophenyl group occupies the hydrophobic pocket, effectively blocking downstream signaling pathways responsible for tumor cell proliferation [5].

Fig 2: Inhibitory action of 3-nitrophenyl-pyrimidine derivatives on RTK signaling pathways.

Comparative Data Analysis

The transition from conventional reflux to microwave irradiation yields profound improvements in both efficiency and product purity.

Parameter	Conventional Heating	Microwave Irradiation (MAOS)
Heating Source	Oil Bath (Conductive)	CEM Discover Reactor (Dielectric)
Temperature	78 °C (Reflux limit of EtOH)	120 °C (Pressurized closed-vessel)
Reaction Time	12 – 18 hours	10 – 15 minutes
Average Yield	45 – 60%	85 – 95%
Purity (HPLC)	~80% (Requires column chromatography)	>95% (Simple recrystallization)
Environmental Impact	High solvent/energy consumption	Green chemistry (Low solvent/energy)

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, observable physical changes confirm the success of the preceding step, ensuring trustworthiness and reproducibility.

Reagents & Equipment

• Reagents: 3-Nitrophenylguanidine nitrate (1.0 mmol), Enaminone derivative (1.0 mmol), Absolute Ethanol (3.0 mL), Glacial Acetic Acid (3 drops), Aqueous NH4​OH (10% v/v).

• Equipment: Monomode Microwave Synthesizer (e.g., CEM Discover or Anton Paar Monowave), 10 mL pressure-rated glass microwave vial with Teflon-lined crimp cap, magnetic stir bar.

Step-by-Step Methodology

Step 1: Reaction Assembly

• Add 1.0 mmol of 3-Nitrophenylguanidine nitrate and 1.0 mmol of the selected enaminone to the 10 mL microwave vial.

• Add 3.0 mL of absolute ethanol and 3 drops of glacial acetic acid.

• Insert the magnetic stir bar and securely crimp the Teflon cap.

• Causality: Acetic acid acts as a Brønsted catalyst to activate the enaminone. The closed vessel allows ethanol to be heated beyond its atmospheric boiling point.

Step 2: Microwave Irradiation

• Place the vial into the microwave reactor cavity.

• Program the reactor: Power = 150 W (dynamic), Temperature = 120 °C, Pressure Limit = 250 psi, Hold Time = 15 minutes, Stirring = High.

• Initiate the run. The reactor will use compressed air to rapidly cool the vial to <40 °C post-irradiation.

• Self-Validation Checkpoint 1 (Dissolution): Upon reaching 120 °C, the initial heterogeneous suspension must transition into a clear, deep-colored homogeneous solution. This visual cue validates that dielectric heating has successfully overcome the lattice energy of the starting materials.

Step 3: Workup and Reaction Validation

• Uncap the cooled vial and perform a TLC analysis (Eluent: EtOAc:Hexane 1:1) against the starting materials.

• Self-Validation Checkpoint 2 (Conversion): The complete disappearance of the UV-active enaminone spot and the emergence of a single, lower Rf​ spot confirms 100% conversion and successful cyclization.

Step 4: Isolation and Purification

• Pour the reaction mixture into a beaker containing 15 mL of crushed ice and water.

• Dropwise, add 10% aqueous NH4​OH while stirring until the pH reaches 8–9.

• Causality: The basic environment neutralizes any remaining nitrate or acetate salts, forcing the hydrophobic free-base pyrimidine to precipitate out of the aqueous phase.

• Self-Validation Checkpoint 3 (Precipitation): A heavy, distinct precipitate should form immediately. If an oily residue forms instead, it indicates incomplete aromatization or trapped solvent, invalidating the purity of the run.

• Vacuum filter the precipitate, wash with cold distilled water ( 3×5 mL), and recrystallize from hot ethanol to yield the pure 2-(3-nitrophenylamino)pyrimidine.

References

• Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry. URL:[Link]

• Swift and Efficient Synthesis of 4-Phenylquinazolines: Involvement of N-Heterocyclic Carbene in the Key Cyclization Step. The Journal of Organic Chemistry (ACS). URL:[Link]

• Low-Basicity 5-HT6 Receptor Ligands from the Group of Cyclic Arylguanidine Derivatives and Their Antiproliferative Activity Evaluation. International Journal of Molecular Sciences (MDPI). URL:[Link]

• Microwave assisted synthesis of novel pyrazolone derivatives attached to a pyrimidine moiety and evaluation of their anti-inflammatory, analgesic and antipyretic activities. PMC. URL:[Link]

Sources

• 1. 2-(3-Chlorophenyl)guanidine;nitrate | Benchchem [benchchem.com]
• 2. Frontiers | Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview [frontiersin.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]
• 5. Microwave assisted synthesis of novel pyrazolone derivatives attached to a pyrimidine moiety and evaluation of their anti-inflammatory, analgesic and antipyretic activities - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Solving solubility issues of 3-Nitrophenylguanidine in water vs ethanol

Technical Support Center: 3-Nitrophenylguanidine Solubility

Welcome to the technical support guide for 3-Nitrophenylguanidine. This resource is designed for researchers, scientists, and drug development professionals to navigate the common and complex solubility challenges associated with this compound. Here, we move beyond simple protocols to explain the "why" behind the "how," ensuring your experimental choices are informed and effective.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-Nitrophenylguanidine not dissolving well in water?

A1: This is a common observation and is rooted in the molecular structure of 3-Nitrophenylguanidine. While the guanidine group is basic and can be protonated to form a more water-soluble salt, the presence of the nonpolar nitrophenyl ring significantly decreases its overall polarity. Water is a highly polar solvent that prefers to interact with other polar molecules and ions.[1][2][3][4] The hydrophobic nature of the nitrophenyl group disrupts the strong hydrogen-bonding network of water, making dissolution energetically unfavorable.[5][6]

• Expert Insight: Think of it as a balancing act. The polar guanidinium group wants to interact with water, but the bulky, nonpolar nitrophenyl "tail" resists it. For dissolution to occur, the energy gained from solvating the polar portion must overcome the energy required to break the crystal lattice of the solid and disrupt the water's hydrogen bonds.

Q2: I've noticed that 3-Nitrophenylguanidine dissolves much more readily in ethanol. What is the chemical basis for this?

A2: The enhanced solubility in ethanol is a classic example of the "like dissolves like" principle.[4][6][7][8] Ethanol, while still a polar solvent, is significantly less polar than water.[1][2] Its structure includes a polar hydroxyl (-OH) group and a nonpolar ethyl (-CH2CH3) group.[1] This dual character allows it to effectively interact with both the polar guanidine group (via hydrogen bonding) and the nonpolar nitrophenyl ring (via van der Waals forces) of 3-Nitrophenylguanidine.[5][9]

• Causality Explained: Ethanol's ethyl group can favorably interact with the phenyl ring of your compound, while its hydroxyl group can form hydrogen bonds with the guanidine moiety. This dual interaction capability makes it a much better solvent for molecules with both polar and nonpolar regions compared to the highly polar water.

Q3: Can I improve the aqueous solubility of 3-Nitrophenylguanidine by adjusting the pH?

A3: Absolutely. This is the most effective strategy for increasing its solubility in water. The guanidine group is strongly basic, with a pKa of its conjugate acid typically around 13.[10] By lowering the pH of the aqueous solution with a suitable acid (e.g., HCl), you can protonate the guanidine group. This forms the 3-nitrophenylguanidinium ion, a salt that is significantly more polar and, therefore, more soluble in water.

• Self-Validating System: You can confirm this by preparing two samples. In one, attempt to dissolve 3-Nitrophenylguanidine in neutral deionized water. In the second, add a stoichiometric amount of a strong acid like HCl to the water before adding the compound. The difference in solubility should be readily apparent.

Q4: Are there any safety precautions I should be aware of when handling 3-Nitrophenylguanidine and its solutions?

A4: Yes, it is crucial to handle this compound with care. According to safety data sheets, 3-Nitrophenylguanidine and its derivatives can cause skin and serious eye irritation.[11][12][13][14] It may also be harmful if swallowed or inhaled.[11][13][14]

• Always consult the specific Safety Data Sheet (SDS) for the exact product you are using. [11][12][13][14][15]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[12][15]

• Handle the solid powder in a well-ventilated area or a fume hood to avoid inhalation of dust.[13][15]

Troubleshooting Guides

Issue 1: Precipitate Formation in Aqueous Solution Over Time

Symptoms: Your 3-Nitrophenylguanidine initially dissolves in an acidified aqueous solution, but a precipitate forms after some time or upon a change in temperature.

Troubleshooting Workflow:

Caption: Troubleshooting precipitate formation.

Detailed Steps & Explanations:

• Verify pH: The most common cause is a gradual increase in pH, leading to the deprotonation of the soluble guanidinium salt back to the less soluble free base. Use a calibrated pH meter to check the solution's pH. If it has risen, carefully add a dilute acid to lower it.

• Temperature Effects: Like many compounds, the solubility of 3-Nitrophenylguanidine is temperature-dependent. A decrease in temperature can lead to supersaturation and precipitation. If your experiments are conducted at a lower temperature than when the solution was prepared, this is a likely cause.

• Contamination: The presence of other ions could lead to the formation of a less soluble salt. Ensure high-purity water and reagents are used.

Issue 2: Incomplete Dissolution in Ethanol

Symptoms: Even with ethanol, you are unable to achieve your desired concentration, or solid particles remain.

Troubleshooting Workflow:

Caption: Troubleshooting incomplete dissolution in ethanol.

Detailed Steps & Explanations:

• Saturation Point: You may have simply exceeded the solubility limit of 3-Nitrophenylguanidine in ethanol at that temperature. Refer to any available solubility data or determine it empirically.

• Solvent Quality: The presence of water in your ethanol can decrease its effectiveness at solvating the nonpolar nitrophenyl group. Using anhydrous ethanol can improve solubility.

• Mechanical Agitation: Sonication can be very effective. The high-frequency sound waves create micro-vibrations that help to break down the crystal lattice of the solid and enhance solvent-solute interactions.

Data & Protocols

Solvent Polarity Comparison

Solvent	Dipole Moment (D)	Characteristics	Relevance to 3-Nitrophenylguanidine
Water	1.84 D[2]	Highly polar, strong hydrogen bond donor and acceptor.[1][3][16]	Good for dissolving the protonated (salt) form, poor for the free base due to the hydrophobic nitrophenyl group.
Ethanol	1.66 D[2]	Moderately polar with a nonpolar region.[1]	Excellent solvent due to its ability to interact with both the polar guanidine group and the nonpolar nitrophenyl ring.[5][9]

Protocol 1: Preparation of a Stock Solution in Ethanol

• Weighing: Accurately weigh the desired amount of 3-Nitrophenylguanidine solid in a clean, dry container.

• Solvent Addition: Add the calculated volume of absolute ethanol to a suitable volumetric flask.

• Dissolution: Transfer the weighed solid to the flask. Use a small amount of the ethanol to rinse the weighing container to ensure a complete transfer.

• Agitation: Stopper the flask and mix by inversion. If dissolution is slow, place the flask in an ultrasonic bath for 5-10 minute intervals until all solid has dissolved.

• Final Volume: Once dissolved, bring the solution to the final volume with ethanol and mix thoroughly.

Protocol 2: Preparation of a pH-Adjusted Aqueous Stock Solution

• Solvent Preparation: In a volumetric flask, add approximately 80% of the final desired volume of high-purity deionized water.

• Acidification: While stirring, add a strong acid (e.g., 1M HCl) dropwise until the desired pH (typically pH 2-4) is reached. Monitor with a calibrated pH meter.

• Weighing & Addition: Weigh the 3-Nitrophenylguanidine and add it to the acidified water.

• Dissolution: Stir the solution until the solid is fully dissolved. Gentle warming (e.g., to 30-40°C) can be used to expedite this process, but cool to room temperature before final volume adjustment.

• Final Volume & pH Check: Bring the solution to the final volume with deionized water. Re-check the pH and adjust if necessary.

References

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• Thermo Fisher Scientific. (2025, December 18). Safety Data Sheet: 3-Nitrophenylhydrazine hydrochloride.
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• Santa Cruz Biotechnology.
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Minimizing side reactions during 3-Nitrophenylguanidine reduction

Welcome to the technical support center for the reduction of 3-nitrophenylguanidine to 3-aminophenylguanidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the knowledge to minimize side reactions and optimize your synthesis, grounded in established chemical principles and field-proven insights.

Troubleshooting Guide: Minimizing Side Reactions

This section addresses specific issues you may encounter during the reduction of 3-nitrophenylguanidine. Each problem is followed by potential causes and actionable solutions.

Problem 1: Incomplete or Stalled Reaction

You observe significant amounts of starting material remaining after the expected reaction time.

Potential Causes:

• Catalyst Inactivation: The strongly basic guanidinium group can neutralize acidic sites on the catalyst support or coordinate with the metal center, leading to deactivation. This is particularly relevant for catalytic hydrogenation with catalysts like Palladium on carbon (Pd/C).[1]

• Poor Solubility: 3-Nitrophenylguanidine, especially in its salt form (e.g., hydrochloride or nitrate), may have limited solubility in common organic solvents, hindering its interaction with the reducing agent or catalyst surface.

• Insufficient Reducing Agent: In metal/acid reductions (e.g., Sn/HCl, Fe/HCl), an inadequate stoichiometric ratio of the metal or acid can lead to an incomplete reaction.[2]

• Low Hydrogen Pressure (for Catalytic Hydrogenation): Insufficient hydrogen pressure can result in a slow or stalled reaction.

Solutions:

• Catalyst Choice and Loading:

  • Consider using Raney Nickel, which can be more robust to basic functionalities.[2]

  • If using Pd/C, a higher catalyst loading (e.g., 10-20 mol%) may be necessary.

  • Platinum(IV) oxide (PtO2) can also be an effective catalyst for this transformation.[3]

• Solvent System Optimization:

  • For catalytic hydrogenation, a protic co-solvent like ethanol/water or acetic acid can improve solubility and reaction rates.

  • For metal/acid reductions, ensure sufficient acid is present to form the soluble hydrochloride salt of the starting material.

• Reaction Conditions:

  • For catalytic hydrogenation, increase the hydrogen pressure (e.g., to 50 psi).[4]

  • For metal/acid reductions, ensure the metal is finely powdered to maximize surface area. Gentle heating can also increase the reaction rate, but must be carefully controlled to avoid side reactions.[2]

Problem 2: Formation of Colored Impurities (Azo/Azoxy Compounds)

Your reaction mixture develops a distinct yellow, orange, or red color, and analysis shows the presence of dimeric impurities.

Potential Causes:

• Incomplete Reduction: The reduction of a nitro group to an amine is a stepwise process that proceeds through nitroso and hydroxylamine intermediates.[5] Condensation of these intermediates leads to the formation of azoxy and azo compounds.[6]

• Localized High Temperatures: Exothermic metal/acid reductions can create localized hot spots, promoting the condensation of intermediates.

• Non-Optimal pH: A neutral or slightly basic pH can favor the formation of condensation byproducts.

Solutions:

• Choice of Reducing System:

  • Catalytic Transfer Hydrogenation: Using a hydrogen donor like ammonium formate or hydrazine hydrate with a Pd/C catalyst is often highly efficient and can minimize the accumulation of intermediates.[7][8]

  • Metal/Acid Systems: Tin(II) chloride (SnCl₂) in concentrated hydrochloric acid is a classic and effective method that generally gives clean reductions to the amine.[2][3] Iron powder in acidic medium (e.g., acetic acid or ammonium chloride) is a milder and more environmentally friendly alternative.[3][9]

• Temperature Control: For exothermic reactions, ensure efficient stirring and consider using an ice bath to maintain a controlled temperature, especially during the initial stages.

• Sufficient Excess of Reducing Agent: Using a sufficient excess of the reducing agent helps to ensure that the intermediate hydroxylamine is rapidly reduced to the desired amine before it can react further.

Decision-Making Workflow for Selecting a Reduction Method

The choice of reduction method is critical for success. This workflow can guide your selection based on common laboratory setups and desired outcomes.

Caption: Decision workflow for selecting a reduction method.

Frequently Asked Questions (FAQs)

Q1: Will the guanidine group be stable under the reduction conditions?

The guanidinium group is generally very stable due to its resonance stabilization.[10] It is unlikely to be reduced or degraded under the common conditions used for nitro group reduction, such as catalytic hydrogenation or metal/acid reductions. However, its strong basicity (pKa of the conjugate acid is ~13.6) is a key consideration for the reaction conditions.[10]

Q2: How does the pH of the reaction medium affect the reduction?

The pH plays a crucial role:

• Acidic Conditions (e.g., Sn/HCl, Fe/HCl): The guanidine group will be protonated, forming a guanidinium salt. This is generally beneficial as it can increase solubility in polar solvents. The acidic medium also helps to prevent the accumulation of condensation intermediates (azo/azoxy compounds).[6]

• Neutral/Slightly Acidic Conditions (e.g., Catalytic Hydrogenation in Ethanol): The basicity of the guanidine group can influence the local pH at the catalyst surface. If the reaction medium becomes too basic, it may promote side reactions. Adding a small amount of a weak acid like acetic acid can sometimes improve the reaction rate and selectivity.[4]

Q3: I am concerned about metal contamination in my final product. Are there any metal-free reduction methods?

Yes, several metal-free methods have been developed for nitro group reduction, which can be advantageous in pharmaceutical synthesis to avoid residual metal impurities. One such method involves the use of tetrahydroxydiboron with 4,4'-bipyridine as an organocatalyst.[2] Another approach utilizes sodium iodide and triphenylphosphine under photoredox conditions.[2] However, these methods may require more specific optimization for the 3-nitrophenylguanidine substrate.

Q4: How can I monitor the progress of the reaction?

• Thin-Layer Chromatography (TLC): This is a simple and effective way to monitor the disappearance of the starting material and the appearance of the product. A suitable solvent system might be a mixture of dichloromethane and methanol.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This provides more detailed information, allowing you to track the starting material, product, and any potential side products by their mass-to-charge ratio.

Q5: What is the best way to work up the reaction and purify the 3-aminophenylguanidine?

The workup procedure will depend on the reduction method used:

• Catalytic Hydrogenation: After the reaction, the catalyst is removed by filtration through a pad of celite. The solvent is then removed under reduced pressure.

• Metal/Acid Reduction (e.g., Sn/HCl): The reaction mixture is typically cooled and made basic with a solution of sodium hydroxide or sodium bicarbonate to precipitate the metal hydroxides and deprotonate the product amine.[2][11] The product can then be extracted into an organic solvent.

Purification:

3-Aminophenylguanidine is a polar compound. Purification can be challenging due to its high polarity and potential for salt formation.

• Crystallization/Precipitation: The product can often be isolated as a salt (e.g., hydrochloride or sulfate) by precipitation from a suitable solvent mixture.

• Column Chromatography: If necessary, column chromatography on silica gel can be performed, often using a polar mobile phase such as dichloromethane/methanol with a small amount of a basic modifier like triethylamine to prevent streaking.

Summary of Common Reduction Methods and Conditions

Method	Reducing Agent/Catalyst	Solvent	Temperature	Key Considerations
Catalytic Hydrogenation	H₂ (gas), Pd/C or Raney Ni	Ethanol, Methanol, Acetic Acid	Room Temp to 50°C	Potential for catalyst poisoning by the basic guanidine group.[1]
Catalytic Transfer Hydrogenation	Ammonium Formate or Hydrazine Hydrate, Pd/C	Ethanol, Methanol	Reflux	Generally fast and clean; avoids the need for high-pressure hydrogenation equipment.[7][8]
Metal/Acid Reduction	Sn/HCl or Fe/HCl	Ethanol/Water, Acetic Acid	Room Temp to Reflux	Highly reliable; acidic conditions minimize side reactions but require a basic workup.[3][9]
Metal/Neutral Reduction	Fe/NH₄Cl	Ethanol/Water	Reflux	Milder than strong acid conditions; good for some sensitive substrates.[5]

Experimental Protocols

Protocol 1: Reduction using Tin(II) Chloride (SnCl₂)

This is a robust and widely used laboratory-scale method.

• In a round-bottom flask, dissolve 3-nitrophenylguanidine (1.0 eq) in ethanol.

• Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 4-5 eq) in concentrated hydrochloric acid.

• Stir the mixture at room temperature or gently heat to 50-60°C.

• Monitor the reaction by TLC until the starting material is consumed.[2]

• Cool the reaction mixture in an ice bath and carefully basify with a concentrated aqueous solution of NaOH until the pH is >10.

• The resulting slurry is filtered to remove the tin salts.

• The filtrate is extracted multiple times with an appropriate organic solvent (e.g., ethyl acetate).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude 3-aminophenylguanidine.

Protocol 2: Catalytic Transfer Hydrogenation with Ammonium Formate

This method avoids the use of high-pressure hydrogen gas and heavy metal waste.

• To a solution of 3-nitrophenylguanidine (1.0 eq) in methanol or ethanol, add ammonium formate (4-5 eq).

• Carefully add 10% Pd/C (5-10 mol% Pd).

• Heat the mixture to reflux and stir vigorously.

• Monitor the reaction by TLC. The reaction is often complete within a few hours.

• Cool the reaction mixture to room temperature and filter through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent.[8]

• The filtrate is concentrated under reduced pressure to yield the crude product. The ammonium salts can often be removed during subsequent purification steps.

Mechanistic Insight: The Pathway of Nitro Group Reduction and Side Reactions

Understanding the reaction mechanism is key to troubleshooting. The reduction of a nitro group is a six-electron process that can proceed through different pathways, with the potential for side reactions at intermediate stages.

Caption: General pathway for nitro group reduction and formation of common side products.[5]

References

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Incomplete Reduction of Nitro Groups to Amines.
• Stiasni, N., et al. (2018).
• Li, G., et al. (2016).

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Retrieved from [Link]

• Ashenhurst, J. (2018). More Reactions on the Aromatic Sidechain: Reduction of Nitro Groups and the Baeyer Villiger. Master Organic Chemistry.
• Wang, C., et al. (2019). Efficient Transfer Hydrogenation of Nitro Compounds to Amines Enabled by Mesoporous N-Stabilized Co-Zn/C. PMC.
• Li, J., et al. (2018). Highly efficient reduction of nitro compounds: Recyclable Pd/C-catalyzed transfer hydrogenation with ammonium formate or hydrazine hydrate as hydrogen source. Taylor & Francis Online.
• Scholl, S., et al. (2025). Nitro Substrates in Reductive Electrosynthesis: A Review. ACS Electrochemistry.
• BenchChem. (2025). Challenges in the selective reduction of the nitro group.
• Pudi, R., et al. (2021). Real-Time Monitoring of Aqueous Organic Reduction Reactions Using Ex Situ Fiber Optic Raman Spectroscopy. ACS Sustainable Chemistry & Engineering.

• ResearchGate. (n.d.). Methods for reduction of nitroarenes. [Diagram]. Retrieved from [Link]

• Desai, D. G., et al. (1999). Rapid and Inexpensive Method For Reduction of Nitroarenes To Anilines.
• Nishikata, T., et al. (2018). Reduction of Nitroarenes to Anilines with a Benzothiazoline: Application to Enantioselective Synthesis of 2-Arylquinoline Deriva. Thieme.
• Imyanitov, N. S. (2019). Studying the Mechanisms of Nitro Compounds Reduction (A-Review). Organic Chemistry: An Indian Journal.
• BenchChem. (2025).
• LibreTexts Chemistry. (n.d.). AR7. Side Chain Reduction: Nitro Groups.

• ResearchGate. (2018). Which one is the best procedure for the reduction of aromatic nitro compounds?. Retrieved from [Link]

• Lejarazo Gómez, E. F., et al. (2013).

• Organic Reaction Development. (n.d.). Nitro Reduction - Common Conditions. Retrieved from [Link]

• PNAS. (1990).

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• Liu, Z., et al. (2012). Catalytic hydrogenation of nitrophenols and nitrotoluenes over a palladium/graphene nanocomposite. Catalysis Science & Technology (RSC Publishing).
• King, A., et al. (2025).
• ResearchGate. (n.d.). Catalytic reduction of different nitroarenes. [Table].
• Sridharan, V., & Suryavanshi, G. (2014). Advancement in methodologies for reduction of nitroarenes. RSC Publishing.
• Cupo, P., et al. (1980).
• DeFrees, S. A., et al. (2001). Synthesis and biological activity of aminoguanidine and diaminoguanidine analogues of the antidiabetic/antiobesity agent 3-guanidinopropionic acid. PubMed.
• BenchChem. (2025). Application Note and Protocol: Catalytic Hydrogenation of 1-(3-Nitrophenyl)-2-nitropropene.
• Hartman, T., et al. (2018). Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor. Green Chemistry (RSC Publishing).
• Hartman, T., et al. (2018). Catalytic hydrogenation of N-4-nitrophenyl nicotinamide in a micro-packed bed reactor.
• ResearchGate. (n.d.). Symmetric Guanidine Synthesis.
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Technical Support Center: Navigating the Scale-Up of 3-Nitrophenylguanidine Manufacturing

Welcome to the technical support center for the manufacturing of 3-Nitrophenylguanidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting strategies, and frequently asked questions (FAQs) related to the scale-up of 3-Nitrophenylguanidine synthesis. Our goal is to equip you with the necessary knowledge to anticipate and overcome challenges, ensuring a safe, efficient, and scalable manufacturing process.

I. Introduction to 3-Nitrophenylguanidine and Scale-Up Considerations

3-Nitrophenylguanidine is a key intermediate in the synthesis of various pharmaceuticals and other specialty chemicals. The presence of both a nitro group and a guanidine moiety in its structure imparts unique chemical properties that, while valuable, also present distinct challenges during large-scale production. As we move from laboratory-scale synthesis to pilot plant and full-scale manufacturing, issues that were manageable on a smaller scale can become critical. These challenges often revolve around reaction control, impurity profiles, product isolation, and process safety. This guide will address these critical aspects in a practical, question-and-answer format.

II. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the development and scale-up of 3-Nitrophenylguanidine synthesis.

Q1: What are the most common synthetic routes for preparing 3-Nitrophenylguanidine?

A1: The most prevalent and industrially viable method for synthesizing 3-Nitrophenylguanidine is the reaction of 3-nitroaniline with a guanylating agent. The two most common guanylating agents for this purpose are cyanamide and dicyandiamide.

• From 3-Nitroaniline and Cyanamide: This is a direct approach where 3-nitroaniline is reacted with an aqueous solution of cyanamide, typically in the presence of an acid catalyst such as hydrochloric acid or nitric acid. The acid protonates the cyanamide, making it more susceptible to nucleophilic attack by the amino group of 3-nitroaniline.

• From 3-Nitroaniline and Dicyandiamide: Dicyandiamide can be considered a more stable and less hazardous precursor to the reactive guanylating species. The reaction is typically carried out at elevated temperatures, often in the presence of an acid.

Q2: What are the primary safety concerns when scaling up the synthesis of 3-Nitrophenylguanidine?

A2: The primary safety concerns during the scale-up of 3-Nitrophenylguanidine synthesis are multifaceted and require careful consideration:

• Thermal Runaway: The reaction to form the guanidine salt can be exothermic. On a large scale, the surface-area-to-volume ratio of the reactor decreases, which can impede efficient heat removal.[1] This can lead to a rapid increase in temperature and pressure, potentially resulting in a thermal runaway. A thorough understanding of the reaction's thermal profile using techniques like differential scanning calorimetry (DSC) is crucial.[2][3]

• Handling of Cyanamide: Cyanamide solutions can be unstable and may polymerize, sometimes explosively, especially if the solution evaporates to dryness. It is essential to handle cyanamide solutions within the recommended temperature limits and to use stabilized solutions.[4]

• Nitro Compound Hazards: Aromatic nitro compounds are energetic materials and can pose thermal stability risks.[2] The presence of the nitro group in 3-Nitrophenylguanidine and its precursor, 3-nitroaniline, necessitates a comprehensive thermal hazard assessment.

• Corrosive Reagents: The use of strong acids as catalysts requires reactors and handling equipment made of compatible materials to prevent corrosion.

Q3: How does the nitro group on the phenyl ring affect the reaction and purification?

A3: The electron-withdrawing nature of the nitro group has a significant impact on the reactivity of the starting material and the properties of the final product:

• Reactivity of 3-Nitroaniline: The nitro group deactivates the aromatic ring, making the amino group of 3-nitroaniline less nucleophilic than that of aniline. This may necessitate more forcing reaction conditions (e.g., higher temperatures or longer reaction times) to achieve complete conversion.

• Solubility: The presence of the polar nitro and guanidinium groups influences the solubility of 3-Nitrophenylguanidine in various solvents. This is a critical factor in choosing an appropriate solvent for the reaction, work-up, and recrystallization.

• Potential for Side Reactions: The nitro group can be susceptible to reduction under certain conditions. While not a primary concern during the guanylation step, it's a factor to consider if any reducing agents are present in the process.

• Color Formation: Nitrophenyl compounds are known to sometimes form colored impurities, which can be due to side reactions or the presence of trace impurities in the starting materials.[3][5][6]

Q4: What analytical techniques are recommended for monitoring reaction progress and determining product purity?

A4: A robust analytical strategy is essential for process control and quality assurance. The following techniques are highly recommended:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for monitoring the disappearance of starting materials (e.g., 3-nitroaniline) and the formation of the 3-Nitrophenylguanidine product. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a suitable buffer like phosphoric or formic acid) is a common starting point.[7][8][9][10]

• Thin-Layer Chromatography (TLC): For rapid, qualitative in-process checks, TLC can be an effective tool to quickly assess the progress of the reaction.[11]

• Differential Scanning Calorimetry (DSC): As mentioned earlier, DSC is critical for assessing the thermal stability of the starting materials, intermediates, and the final product, especially when scaling up.[2][12]

• Nuclear Magnetic Resonance (NMR) Spectroscopy and Mass Spectrometry (MS): These techniques are invaluable for structural confirmation of the final product and for the identification of any unknown impurities.

III. Troubleshooting Guide

This section provides a problem-and-solution framework for specific issues that may be encountered during the scale-up of 3-Nitrophenylguanidine manufacturing.

Problem	Potential Root Cause(s)	Recommended Actions & Scientific Rationale
Low Reaction Yield	1. Incomplete conversion of 3-nitroaniline. 2. Side reactions consuming starting materials or product. 3. Sub-optimal reaction temperature or time. 4. Product loss during work-up and isolation.	1. Confirm stoichiometry: Ensure the correct molar ratio of guanylating agent and acid catalyst is used. The less nucleophilic 3-nitroaniline may require a slight excess of the guanylating agent. 2. Optimize reaction conditions: Systematically vary the temperature and reaction time. Use in-process HPLC analysis to track the reaction profile and identify the point of maximum conversion. 3. Control pH: The reaction is acid-catalyzed. Ensure the pH is in the optimal range to facilitate the reaction without promoting unwanted side reactions. 4. Improve work-up: Analyze mother liquors and wash streams by HPLC to quantify product loss and optimize the isolation procedure (e.g., adjusting pH for precipitation, choice of anti-solvent).
Formation of Impurities	1. Dimerization/polymerization of cyanamide. 2. Presence of impurities in starting materials. 3. Unreacted starting materials (3-nitroaniline). 4. Formation of colored byproducts.	1. Control cyanamide addition: Add the cyanamide solution gradually to the reaction mixture to maintain a low instantaneous concentration, minimizing self-condensation. Use stabilized cyanamide solutions.[4] 2. Source high-purity starting materials: Use 3-nitroaniline with low levels of other isomers or impurities. Analyze incoming raw materials for purity. 3. Drive reaction to completion: As mentioned above, optimize reaction conditions to ensure full conversion of the limiting reagent. 4. Investigate color formation: Colored impurities in nitro-aromatic compounds can arise from oxidation or side reactions.[3][5] Ensure an inert atmosphere (e.g., nitrogen blanket) if air oxidation is suspected. Treatment with activated carbon during work-up can sometimes remove colored impurities.[3]
Difficult Product Isolation/Purification	1. Poor crystallization. 2. Product "oiling out" instead of crystallizing. 3. Product is too soluble in the reaction solvent.	1. Optimize recrystallization solvent: Conduct solubility studies to find a solvent or solvent system where 3-Nitrophenylguanidine has high solubility at elevated temperatures and low solubility at room or lower temperatures.[13][14][15] 2. Control cooling rate: Slow, controlled cooling during crystallization promotes the formation of well-defined crystals and minimizes impurity inclusion.[14] Seeding the solution with a small amount of pure product can also induce crystallization. 3. Consider an anti-solvent addition: If the product is highly soluble, adding an anti-solvent in which the product is insoluble can induce precipitation. This should be done slowly to avoid the formation of amorphous solid.
Exotherm and Poor Temperature Control	1. Reaction is more exothermic than anticipated. 2. Inadequate heat removal capacity of the reactor. 3. Addition rate of reagents is too fast.	1. Perform calorimetric studies: Use techniques like reaction calorimetry (RC1) or accelerating rate calorimetry (ARC) to accurately measure the heat of reaction and determine the maximum temperature of the synthesis reaction (MTSR).[3] 2. Scale-up with caution: Ensure the pilot or production-scale reactor has sufficient cooling capacity for the intended batch size. The heat transfer area does not scale linearly with volume.[1][16] 3. Control addition rates: Add the more reactive or exothermic component (e.g., acid catalyst or guanylating agent) at a controlled rate, linking the addition rate to the reactor's ability to maintain the target temperature.

IV. Experimental Protocols and Data

A. Representative Lab-Scale Synthesis of 3-Nitrophenylguanidine Nitrate

This protocol is for informational purposes and should be adapted and optimized based on laboratory-specific conditions and safety assessments.

• Reaction Setup: In a well-ventilated fume hood, equip a 500 mL three-necked round-bottom flask with a mechanical stirrer, a dropping funnel, and a thermometer.

• Charge Reactants: To the flask, add 3-nitroaniline (13.8 g, 0.1 mol) and water (100 mL). Stir to form a slurry.

• Acidification: Slowly add concentrated nitric acid (6.3 mL, 0.1 mol) to the slurry. The temperature may rise slightly.

• Cyanamide Addition: Prepare a solution of 50% aqueous cyanamide (8.4 g, 0.1 mol) and add it to the dropping funnel. Add the cyanamide solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature between 20-25 °C.

• Reaction: After the addition is complete, heat the mixture to 80-90 °C and maintain for 4-6 hours. Monitor the reaction progress by HPLC.

• Work-up and Isolation: Cool the reaction mixture to room temperature. The product should precipitate. If not, cool further in an ice bath.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake with cold water (2 x 50 mL) and then with a small amount of cold ethanol.

• Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.

B. Recommended HPLC Conditions for Purity Analysis

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: 0.1% Phosphoric acid in Water B: Acetonitrile
Gradient	0-20 min: 10-90% B 20-25 min: 90% B 25-30 min: 10% B
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Injection Volume	10 µL

Note: This is a starting point and may require optimization for specific impurity profiles.[7][8][9][10]

V. Visualizations

A. Synthetic Pathway

Caption: Synthesis of 3-Nitrophenylguanidine from 3-Nitroaniline and Cyanamide.

B. Scale-Up Troubleshooting Logic

Caption: Decision tree for troubleshooting common scale-up issues.

VI. References

• Safe transport of cyanamide. Journal of Loss Prevention in the Process Industries.

• Cyanamide - Safety Data Sheet. BASF Mexicana S.A. de C.V.

• Cyanamide, 50% aqueous solution - Safety Data Sheet. Apollo Scientific.

• Application Notes and Protocols for Industrial Scale-up of 2,3,4,6-Tetranitroaniline Production. Benchchem.

• Hazard Summary: Cyanamide. New Jersey Department of Health.

• Computer Simulation of Thermal Decomposition Mechanism for Compounds with Nitroguanidine Fragment. Central European Journal of Energetic Materials.

• Application Notes and Protocols: The Role of Nitrophenyl Compounds in Dye Manufacturing. Benchchem.

• Recrystallization. University of Colorado Boulder.

• Recrystallization. University of South Alabama.

• Safe Handling of Highly Toxic Cyanides/ Sodium Cyanide. United Chemicals.

• Question: Which steps do you follow after amine synthesis by nitro compounds? and why did the white monomer turn into pink? what can i do not to turn into pink? ResearchGate.

• Compound purity analysis and HPLC data. The Royal Society of Chemistry.

• Isolation and Purification of Organic Compounds Recrystallization (Expt #3). University of Texas at Dallas.

• 1-Amino-3-nitroguanidine (ANQ) in High-performance Ionic Energetic Materials. Propellants, Explosives, Pyrotechnics.

• 4-Nitrophenol. Wikipedia.

• Method for eliminating color forming impurities from nitro compounds. Google Patents.

• Economical Synthesis of Nitrophenols under Controlled Physical Parameters. Proceedings of the Pakistan Academy of Sciences.

• Unraveling the Intrinsic Mechanisms Controlling the Variations in Density, Sensitivity, and Thermal Decomposition of Typical Nitroguanidine Derivatives. Molecules.

• Recrystallization-1.pdf. University of California, Irvine.

• 3-Nitroaniline. Wikipedia.

• What are issues/things to consider when scaling up reactions from the lab to a factory? Reddit.

• Recrystallization Techniques for Purification. Scribd.

• Separation of (2-Methyl-5-nitrophenyl)guanidine nitrate on Newcrom R1 HPLC column. SIELC Technologies.

• An improved process for the preparation of imatinib base and its pharmaceutically acceptable salts. Google Patents.

• Nitroguanidine. Organic Syntheses.

• Optimization and Scale-Up of the Continuous Flow Acetylation and Nitration of 4-Fluoro-2-methoxyaniline to Prepare a Key Building Block of Osimertinib. Organic Process Research & Development.

• Optimisation of the Synthesis of Guanidines from Amines via Nitroguanidines Using 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine. Synthesis.

• Preparation method of 2-methyl-5-nitrophenylguanidine. Google Patents.

• Guanidine Nitrate. Organic Syntheses.

• Optimisation of the Synthesis of Guanidines from Amines via Nitroguanidines Using 3,5-Dimethyl-N-nitro-1H-pyrazole-1-carboxamidine. ResearchGate.

• Rules of Thumb: Scale-up. The Chemical Engineer.

• Diallylcyanamide. Organic Syntheses.

• Method Development and Validation for the Identification of Selected Genotoxic Impurities in Bulk and Pharmaceutical Formulation. PharmaInfo.

• Amines: Reaction of 3-nitroaniline with 1) HCI, NaNO2; 2) H3PO2. Chegg.

• Methods for the synthesis of polycyclic guanidine compounds. Google Patents.

• DFT and TST Study of the Calcium Cyanamide Process for Synthesizing Cyanamide and Dicyandiamide. Molecules.

• Thermal decomposition properties of energetic compositions of guanidine nitrate and azodicarbonamide. Journal of the Japan Explosives Society.

• Synthesis of Cyclic Guanidines Bearing N-Arylsulfonyl and N-Cyano Protecting Groups via Pd-Catalyzed Alkene Carboamination Reactions. Organic Letters.

• Process for producing cyanamide from calcium cyanamide. Google Patents.

• The Thermal Decomposition of Nitroguanidine. DTIC.

• Synthesis of the Guanidine Derivative: N-{[(7-(4,5-Dihydro-1H-imidazol-2-yl)-. Molbank.

• Methods for the synthesis of polycyclic guanidine compounds. Google Patents.

• Prepn process of N-methyl-N'-nitro guanidine. Google Patents.

• Validated HPLC Method for Determination of Contents of Residual Aminoguanidine in Drug Substances. International Journal of ChemTech Research.

• Calcium Cyanamide: Properties, Reactions, Production And Uses. Chemcess.

• Efficient Synthesis of DNA Containing the Guanine Oxidation-Nitration Product 5-Guanidino-4-nitroimidazole. The Journal of Organic Chemistry.

• Thermal decomposition properties of guanidine nitrate and basic cupric nitrate. Journal of Thermal Analysis and Calorimetry.

• Development and validation of a single hplc method for the determination of thirteen pharmaceuticals. Journal of Chromatographic Science. single hplc method for the determination of thirteen pharmaceuticals. Journal of Chromatographic Science.

Sources

• 1. Rules of Thumb: Scale-up - Features - The Chemical Engineer [thechemicalengineer.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. EP2280926B1 - Method for eliminating color forming impurities from nitro compounds - Google Patents [patents.google.com]
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• 8. Separation of (2-Methyl-5-nitrophenyl)guanidine nitrate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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• 12. Unraveling the Intrinsic Mechanisms Controlling the Variations in Density, Sensitivity, and Thermal Decomposition of Typical Nitroguanidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. Recrystallization [sites.pitt.edu]
• 15. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 16. reddit.com [reddit.com]

Technical Support Center: 3-Nitrophenylguanidine Troubleshooting &amp; Protocols

Welcome to the Technical Support Center. This guide is designed for researchers, analytical chemists, and drug development professionals working with guanidine derivatives. Below, you will find an in-depth mechanistic breakdown, validated protocols, and troubleshooting FAQs for the optimal precipitation of 3-Nitrophenylguanidine (3-NPG).

Mechanistic Causality: The Chemistry of Precipitation

To successfully precipitate 3-Nitrophenylguanidine, one must understand the electronic effects governing its basicity. Unsubstituted guanidine is a remarkably strong organic base, existing almost entirely as a protonated guanidinium ion at physiological conditions with a pKa of approximately 12.5[1].

However, substituent effects drastically alter this basicity. The addition of a phenyl ring delocalizes electron density, lowering the pKa of phenylguanidine to 10.88[2]. In 3-Nitrophenylguanidine, the strongly electron-withdrawing nitro group (-NO₂) at the meta position exerts a powerful inductive pull. This further destabilizes the protonated guanidinium cation, lowering the effective pKa to an estimated range of 8.5 to 9.0 .

Because 3-NPG is typically supplied or synthesized as a water-soluble nitrate salt (CAS No.: 142992-99-2)[3], isolating the neutral free base requires overcoming this pKa threshold. According to the Henderson-Hasselbalch equation, adjusting the solution pH to at least 1.0–1.5 units above the pKa ensures >95% deprotonation. Therefore, a strict target pH of 10.0 to 10.5 is mathematically and chemically required to force the molecule into its insoluble, neutral state without triggering base-catalyzed degradation.

Fig 1: pH-dependent chemical states and degradation pathway of 3-Nitrophenylguanidine.

Quantitative Basicity & Precipitation Data

The following table summarizes the causal relationship between substituent electronics, pKa, and the required environmental pH for optimal free-base precipitation.

Compound	CAS Number	Reported/Estimated pKa	Optimal Precipitation pH	Solubility State at pH 7.0
Guanidine	113-00-8	12.5[1]	> 13.5	Highly Soluble (Cationic)
Phenylguanidine	2002-16-6	10.88[2]	12.0 - 12.5	Soluble (Cationic)
3-Nitrophenylguanidine	142992-99-2 (Nitrate)[3]	~8.5 - 9.0	10.0 - 10.5	Partially Soluble (Equilibrium)

Standard Operating Procedure (SOP): Optimal Precipitation

This self-validating protocol ensures maximum yield while preventing "oiling out" (liquid-liquid phase separation) and hydrolytic degradation.

Step-by-Step Methodology

• Dissolution: Suspend 1.0 eq of 3-Nitrophenylguanidine nitrate in 10 volumes of deionized water. Gently warm to 40°C if necessary to achieve complete dissolution, then immediately remove from heat.

• Thermal Regulation: Transfer the flask to an ice-water bath. Chill the solution to 0–5°C . Causality: Cold temperatures lower the intrinsic solubility of the free base, maximizing nucleation, and dissipate the heat generated during the upcoming exothermic neutralization.

• Titration: Equip the flask with an overhead stirrer and a calibrated pH probe. Begin dropwise addition of cold 1M NaOH (or 10% aqueous NH₄OH).

• pH Monitoring: Continuously monitor the pH. Stop base addition exactly when the pH stabilizes between 10.0 and 10.5 .

• Equilibration: Maintain stirring at 0–5°C for 30 minutes. Causality: This equilibration period allows the system to validate completion; if the pH drops below 9.8 during this time, add micro-drops of NaOH to return it to 10.0.

• Recovery: Isolate the yellow/pale precipitate via vacuum filtration. Wash the filter cake with 3 volumes of ice-cold deionized water to remove residual sodium nitrate salts. Dry under high vacuum at 40°C overnight.

Fig 2: Step-by-step experimental workflow for optimal 3-Nitrophenylguanidine precipitation.

Troubleshooting & FAQs

Q: I adjusted the pH to 8.0, but my precipitation yield is less than 40%. Why? A: At pH 8.0, you are slightly below the estimated pKa of 3-Nitrophenylguanidine (~8.5–9.0). According to chemical equilibrium principles, more than half of your compound remains in the protonated, water-soluble guanidinium state. You must push the pH to 10.0–10.5 to force complete deprotonation and subsequent precipitation.

Q: My precipitate is forming as a sticky, yellow gum instead of a fine powder. How do I fix this? A: This phenomenon is known as "oiling out," where the free base separates as a supercooled liquid rather than a crystal. This is caused by adjusting the pH too rapidly or performing the titration at room temperature. Ensure your solution is strictly maintained at 0–5°C and that the 1M NaOH is added dropwise with vigorous stirring to promote proper crystal nucleation.

Q: Can I use a stronger base concentration (e.g., 5M NaOH) and push the pH to 13 to guarantee 100% precipitation? A: Do not exceed pH 11.0. While guanidines are generally stable, the electron-withdrawing nitro group makes the central carbon more electrophilic. Prolonged exposure to extreme alkaline conditions (pH > 12) will cause base-catalyzed hydrolysis of the guanidine moiety, irreversibly converting your product into a 3-nitrophenylurea impurity.

Q: The isolated powder has a high salt content upon NMR/elemental analysis. What went wrong? A: Co-precipitation of inorganic salts (like sodium nitrate) occurs if the final product is not adequately washed. Because the precipitation is done at low temperatures, inorganic salt solubility also drops. Ensure you wash the final filter cake thoroughly with ice-cold deionized water before vacuum drying.

References

• Source: umich.
• Source: scribd.
• 1-(3-nitrophenyl)guanidine nitrate; CAS No.

Sources

• 1. permm.phar.umich.edu [permm.phar.umich.edu]
• 2. scribd.com [scribd.com]
• 3. 1-(3-nitrophenyl)guanidine nitrate; CAS No.: 142992-99-2 [chemshuttle.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Rigorous Determination and Validation of Melting Points for Novel Compounds: A Case Study of 3-Nitrophenylguanidine Nitrate

While specific literature values for the melting point of 3-Nitrophenylguanidine nitrate (CAS 142992-99-2) are scarce[3][4], we can draw comparisons to related structures. For instance, the analogous compound (2-Methyl-5-nitrophenyl)guanidine nitrate is reported to have a melting point of 218°C.[5][6] This underscores the necessity of empirical determination for novel substances.

The Foundational Choice: Selecting the Right Melting Point Determination Technique

The two most prevalent and accepted methods for melting point determination are the traditional Capillary Method and the more advanced Differential Scanning Calorimetry (DSC) . The choice between them often depends on the required level of accuracy, the amount of sample available, and the specific information sought beyond the melting range.

The Capillary Method: A Time-Tested Approach

This visual-based method relies on heating a small sample in a capillary tube and observing the temperature range over which it transitions from a solid to a liquid.[7][8] It is a cost-effective and straightforward technique for routine analysis.[9]

Differential Scanning Calorimetry (DSC): The Thermodynamic Powerhouse

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. This technique not only provides a highly accurate melting point (often referred to as the onset or peak temperature of the endothermic melting event) but also quantifies the enthalpy of fusion, which is the energy required to melt the substance.[2]

Experimental Protocols: A Step-by-Step Guide

To ensure data integrity, the following protocols are presented with an emphasis on procedural consistency and control.

Protocol for Capillary Melting Point Determination

This protocol is designed for a standard digital melting point apparatus.

Instrumentation:

• Digital Melting Point Apparatus (e.g., Mel-Temp® or similar)

• Glass Capillary Tubes (one end sealed)

• Spatula and Watch Glass

• Mortar and Pestle (if needed)

Procedure:

• Sample Preparation: Ensure the 3-Nitrophenylguanidine nitrate sample is completely dry and finely powdered. If necessary, gently grind the sample to a fine powder.[9]

• Capillary Loading: Invert a capillary tube and press the open end into the powdered sample until a small amount enters the tube. Tap the sealed end of the tube on a hard surface to pack the sample down. Repeat until a packed column of 2-3 mm is achieved.[10]

• Apparatus Setup: Place the loaded capillary tube into the heating block of the apparatus.

• Rapid Ramp (Optional): To save time, a preliminary rapid heating can be performed to get an approximate melting range.[7]

• Formal Determination: For an accurate measurement, set the starting temperature to at least 10°C below the expected melting point. Use a slow ramp rate of 1-2°C per minute.[2]

• Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid crystal disappears (the clear point). The melting range is the span between these two temperatures.[10]

Protocol for Differential Scanning Calorimetry (DSC)

Instrumentation:

• Differential Scanning Calorimeter

• Aluminum or other suitable DSC pans and lids

• Microbalance

• Crimper for sealing pans

Procedure:

• Sample Preparation: Accurately weigh 2-5 mg of the 3-Nitrophenylguanidine nitrate sample into a DSC pan.

• Pan Sealing: Place a lid on the pan and seal it using a crimper. Ensure a hermetic seal to prevent any loss of sample due to sublimation.

• Instrument Calibration: Before the analysis, ensure the DSC is calibrated for temperature and enthalpy using certified reference standards (e.g., indium).

• Experimental Setup: Place the sealed sample pan in the sample cell of the DSC and an empty, sealed pan in the reference cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the expected melting point (e.g., 25°C).

  • Ramp the temperature at a controlled rate, typically 10°C/min, to a temperature significantly above the melting point.

  • Hold at the final temperature for a few minutes to ensure the entire melting process is captured.

  • Cool the sample back to the starting temperature.

• Data Analysis: The resulting thermogram will show an endothermic peak representing the melting of the sample. The onset temperature of this peak is typically reported as the melting point. The area under the peak corresponds to the enthalpy of fusion.

Comparative Analysis: Capillary Method vs. DSC

Feature	Capillary Method	Differential Scanning Calorimetry (DSC)
Principle	Visual observation of phase change	Measurement of heat flow difference
Data Output	Melting range (onset and clear point)	Melting point (onset/peak), enthalpy of fusion
Accuracy	Good, but operator-dependent	High, instrument-based
Sample Size	1-2 mg	2-5 mg
Throughput	Can be high with multi-capillary units	Typically one sample at a time
Cost	Lower initial investment	Higher initial investment
Additional Info	Provides a visual record of melting behavior	Provides thermodynamic data (enthalpy)

Validation of the Melting Point Determination Method

A validated method provides documented evidence that the procedure is suitable for its intended purpose. For melting point determination, this involves a series of tests to ensure the reliability of the results. The validation process can be visualized as follows:

Caption: Decision Tree for Method Selection.

Conclusion

The determination of the melting point of a novel compound like 3-Nitrophenylguanidine nitrate is a multi-faceted process that goes beyond simple measurement. It requires a careful selection of methodology, a deep understanding of the principles behind the chosen technique, and a rigorous validation process to ensure the data is reliable and defensible. While the capillary method offers a rapid and cost-effective means for preliminary assessment, Differential Scanning Calorimetry provides a more comprehensive and accurate thermodynamic profile. By following the detailed protocols and validation framework presented in this guide, researchers and drug development professionals can confidently characterize their compounds, ensuring a solid foundation for further development and quality control.

References

• BYJU'S. (2019, November 13). Determination Of Melting Point Of An Organic Compound. Available at: [Link]

• SSERC. (n.d.). Melting point determination. Available at: [Link]

• Vedantu. (n.d.). Melting Point Determination of Organic Compounds: Chemistry Guide. Available at: [Link]

• Stanford Research Systems. (n.d.). Melting Point Determination. Available at: [Link]

• University of Colorado Boulder. (n.d.). Melting Point Determination. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). Melting Point Determination. Available at: [Link]

• Pharmaguideline. (2011, June 24). Melting Range or Temperature (Apparatus and Deternination). Available at: [Link]

• A.KRÜSS Optronic. (n.d.). Melting point determination. Available at: [Link]

• Stanford Research Systems. (n.d.). Determination of Melting Points According to Pharmacopeia. Available at: [Link]

• Tetko, I. V., et al. (2014, December 22). How accurately can we predict the melting points of drug-like compounds?. PubMed. Available at: [Link]

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• 1. orgchemboulder.com [orgchemboulder.com]
• 2. resolvemass.ca [resolvemass.ca]
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• 4. 1-(3-nitrophenyl)guanidine nitrate; CAS No.: 142992-99-2 [chemshuttle.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fluorochem.co.uk [fluorochem.co.uk]
• 7. SSERC | Melting point determination [sserc.org.uk]
• 8. thinksrs.com [thinksrs.com]
• 9. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 10. byjus.com [byjus.com]

Overcoming Deactivation: A Comparative Guide to Guanidylation Methods for Nitroanilines

Introduction: The Nitroaniline Challenge

Guanidines are critical pharmacophores in medicinal chemistry, particularly in the development of kinase inhibitors and antiprotozoal agents for neglected tropical diseases like 1[1]. However, the synthesis of aryl guanidines from nitroanilines presents a notorious synthetic bottleneck. The strong electron-withdrawing nature of the nitro group severely delocalizes the lone pair on the amine nitrogen, rendering it exceptionally weakly nucleophilic. Traditional guanidylating agents (e.g., cyanamide, pyrazole-1-carboxamidine, or S-methylisothiourea) typically fail or require harsh, degrading conditions when applied to these deactivated substrates[2].

To overcome this, modern synthetic strategies rely on either hyper-electrophilic guanylating reagents with highly stabilized leaving groups or the generation of a highly nucleophilic nitrogen anion via strong bases (3)[3].

Mechanistic Pathways

The success of guanidylation on deactivated amines hinges on lowering the activation energy of the nucleophilic attack. As an application scientist, understanding this causality is paramount to selecting the correct reagent.

Fig 1. Mechanistic pathway comparing standard vs. electrophilically activated guanidylation.

Comparative Quantitative Data

The following table summarizes the performance of three state-of-the-art guanidylation methods specifically applied to 4-nitroaniline and similar deactivated substrates.

Method / Reagent	Target Product Type	Typical Yield (Nitroaniline)	Reaction Conditions	Key Advantage
N,N′-Di-Boc-N″-triflylguanidine	Primary Guanidine (Boc-protected)	85% - 95%	DCM, DIPEA, RT, 5-12h	Gold standard for organic phase; highly reliable[2].
SuFEx-G	Primary Guanidine (Boc-protected)	Quantitative	Pyridine/H₂O (1:1), RT, <1h	"On-water" acceleration; isolated by simple filtration[4].
HATU + KOtBu	Pentasubstituted Tetramethylguanidine	70% - 85%	DMF, KOtBu, RT, 12h	Repurposes common peptide coupling reagents[3].

Experimental Workflows & Self-Validating Protocols

Selecting the right protocol requires understanding the causality behind the reagents. Below are detailed, step-by-step methodologies for each approach.

Protocol A: The Triflylguanidine Method (Organic Phase Standard)

N,N′-di-Boc-N″-triflylguanidine is a highly attractive reagent because the trifluoromethanesulfonamide (triflamide) leaving group is exceptionally stable, driving the reaction forward even with poor nucleophiles (2)[2].

Step-by-Step Methodology:

• Preparation: Dissolve 4-nitroaniline (1.0 eq) in anhydrous Dichloromethane (DCM). Causality: DCM provides a polar aprotic environment that stabilizes the transition state without solvolyzing the highly reactive guanylating agent.

• Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq). Causality: DIPEA is sterically hindered, preventing it from acting as a competing nucleophile, but it is basic enough to neutralize the highly acidic triflamide byproduct, preventing protonation of the starting aniline.

• Reagent Addition: Add N,N′-di-Boc-N″-triflylguanidine (1.2 eq) and stir at room temperature for 5-12 hours.

• Self-Validation (TLC): Monitor the reaction via TLC (Hexanes/Ethyl Acetate). The highly non-polar Boc-protected guanidine will exhibit a significantly higher Rf​ value than the polar nitroaniline. Complete consumption of the yellow nitroaniline spot indicates success.

• Workup: Wash the organic layer with 1M NaHSO₄ to remove DIPEA, followed by brine. Dry over Na₂SO₄ and concentrate.

Protocol B: The SuFEx-G Method (Green / Aqueous Phase)

N,N′-di-Boc-N″-fluorosulfonyl-guanidine (SuFEx-G) leverages Sulfur(VI) Fluoride Exchange chemistry to achieve unprecedented "on-water" reactivity (4)[4].

Step-by-Step Methodology:

• Solvent System Setup: Suspend 4-nitroaniline (1.0 eq) and SuFEx-G (1.1 eq) in a 1:1 mixture of Pyridine and H₂O. Causality: For weakly nucleophilic amines, pyridine acts as both a base and a co-solvent. The aqueous mixture induces phase separation, creating highly concentrated organic microdroplets where the reaction kinetics accelerate dramatically[4].

• Reaction: Stir vigorously at room temperature.

• Self-Validation (Visual Cue): The reaction is self-indicating. Within minutes to an hour, the product will begin to precipitate out of the aqueous mixture as a solid or distinct oil droplet due to the hydrophobic nature of the Boc groups.

• Isolation: Isolate the product by simple vacuum filtration. If it forms an oil, extract with a minimal amount of ethyl acetate. This bypasses the need for complex column chromatography.

Protocol C: HATU-Mediated Tetramethylguanidylation

When a pentasubstituted tetramethylguanidine (TMG) is desired, common amide coupling reagents like HATU can be repurposed. Since nitroaniline cannot attack HATU under neutral conditions, strong base activation is required[3].

Step-by-Step Methodology:

• Deprotonation: Dissolve 4-nitroaniline (1.0 eq) in anhydrous DMF under an inert atmosphere. Add Potassium tert-butoxide (KOtBu) (2.0 eq). Causality: 4-nitroaniline is too deactivated to react directly. KOtBu deprotonates the amine, generating a highly nucleophilic nitrogen anion that is primed for attack[3].

• Electrophilic Attack: Add HATU (1.2 eq) to the dark solution. Causality: HATU acts as a highly electrophilic uronium donor. The nitrogen anion attacks the uronium center, expelling the HOAt leaving group to form the TMG framework.

• Self-Validation (Colorimetric/LCMS): The intense color of the nitroaniline anion will shift upon successful coupling. Confirm mass via LCMS (ESI+), looking for the [M+H]+ peak of the target TMG.

• Workup: Quench with saturated aqueous NH₄Cl to neutralize excess base, then extract with ethyl acetate.

Decision Matrix for Reagent Selection

Fig 2. Decision matrix for selecting the optimal guanidylation reagent for nitroanilines.

Conclusion

The guanidylation of nitroanilines no longer requires forcing conditions that compromise molecular integrity. By understanding the mechanistic causality—whether employing the hyper-leaving group of triflylguanidine, the phase-separation kinetics of SuFEx-G, or the strong-base activation of HATU—researchers can achieve high-yielding conversions tailored to their specific synthetic and environmental constraints.

References

• Exploratory Study of Guanidine Derivatives as Novel Anti Trypanosoma cruzi Scaffolds Source: Preprints.org URL:1

• An efficient synthesis of indolo[2,3-b]quinoline guanidine derivatives with their in vitro and in vivo study Source: PMC / NIH.gov URL:2

• N,N′-Di-Boc-N″-fluorosulfonyl-guanidine: A SuFEx-Enabled Guanylating Reagent (SuFEx-G) with Enhanced Reactivity on Water Source: ACS Publications URL:4

• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases Source: ACS Publications URL:3

Sources

• 1. preprints.org [preprints.org]
• 2. An efficient synthesis of indolo[2,3-b]quinoline guanidine derivatives with their in vitro and in vivo study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

High-Precision Elemental Analysis of 3-Nitrophenylguanidine: A Comparative Guide to CHNS Standards

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when characterizing high-nitrogen pharmaceutical intermediates. 3-Nitrophenylguanidine (3-NPG) and its nitrate salt (C7H8N4O2·HNO3) are critical precursors in the synthesis of pyrimidine derivatives and cyclin-dependent kinase (CDK) inhibitors[1]. However, verifying the empirical formula of 3-NPG via CHNS elemental analysis presents a distinct thermodynamic challenge. The molecule is densely packed with nitrogen (~31.1% in the free base) distributed across a refractory guanidine moiety and an oxidative nitro group[2].

This guide objectively compares elemental analysis standards for 3-NPG, explaining the causality behind standard selection and providing a self-validating protocol to ensure absolute data integrity.

The Molecular Challenge: Nitro-Aromatics and High Nitrogen

In classical Pregl-Dumas combustion, organic matrices are oxidized at ~1000°C. For 3-NPG, the nitro group (-NO2) inherently generates mixed nitrogen oxides (NOx) rather than pure diatomic nitrogen (N2). Furthermore, studies on automated CHNS analyzers demonstrate that compounds containing nitro and amine groups at concentrations exceeding 30% are notorious for incomplete conversion to elemental nitrogen, leading to severely underestimated N% values[3]. To counteract this, we must engineer a controlled analytical environment, starting with the rigorous selection of calibration standards.

Standard Selection: The Causality of Matrix Matching

Elemental analyzers utilize a Thermal Conductivity Detector (TCD) to quantify separated gases. TCD response can exhibit slight non-linearity at extreme concentrations. Therefore, the cardinal rule of CHNS analysis is matrix matching : the standard must mirror the elemental mass fractions of the analyte.

• Urea (CH4N2O, 46.65% N) – The Optimal Choice : Urea provides a high-nitrogen matrix that perfectly brackets the ~31% N of 3-NPG. Calibrating with urea prevents the need to extrapolate the TCD calibration curve, ensuring linear integration of the massive N2 peak[4].

• Sulfanilamide (C6H8N2O2S, 16.27% N) – The Orthogonal Validator : While its nitrogen content is lower, sulfanilamide is the gold standard for simultaneous CHNS profiling. We use it not as the primary calibrant for 3-NPG, but as a secondary quality control (QC) check to validate the system's accuracy.

• Acetanilide (C8H9NO, 10.36% N) – The Suboptimal Baseline : Calibrating a 31% N analyte with a 10% N standard forces the analyst to either use massive standard weights (risking incomplete combustion) or extrapolate the curve. This inevitably leads to N-underestimation.

Figure 1: Decision matrix for CHNS standard selection based on nitrogen content.

Quantitative Comparison of CHNS Standards for 3-NPG Analysis

Standard	Theoretical N%	Matrix Match for 3-NPG	Calibration Range Appropriateness	Expected N% Deviation (3-NPG)
Urea	46.65%	Excellent	High	± 0.15%
Sulfanilamide	16.27%	Moderate	Medium	± 0.30%
Acetanilide	10.36%	Poor	Low	- 0.85% (Underestimation)

Combustion and Reduction Dynamics

When 3-NPG is combusted, the tin capsule creates a localized exothermic flash (~1800°C), breaking the robust C-N bonds. However, the resulting NOx must be quantitatively reduced. We employ a high-capacity pure copper zone at 650°C to strip the oxygen, converting NOx to N2[5]. If this copper zone is even slightly depleted, NOx escapes into the GC column, eluting unpredictably and destroying analytical precision.

Figure 2: CHNS flash combustion and NOx reduction pathway for nitro-aromatics.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, the following methodology operates as a self-validating system. Every step has a mechanistic purpose designed to prevent the specific failure modes of nitro-guanidine compounds.

Step 1: System Equilibration and Leak Check

• Action : Purge the CHNS analyzer with ultra-high purity Helium (carrier) and Oxygen (combustion). Run 3 empty tin capsules.

• Causality : Establishes a zero-baseline. Any atmospheric nitrogen leaks will immediately skew the high-sensitivity N-channel.

Step 2: Primary Calibration (Urea)

• Action : Accurately weigh 5 points of Urea ranging from 0.500 mg to 2.500 mg[4]. Analyze to generate a linear K-factor calibration curve.

• Causality : Brackets the absolute nitrogen mass expected from the 3-NPG samples, preventing TCD saturation errors.

Step 3: Orthogonal Validation (Sulfanilamide)

• Action : Run a 1.500 mg sample of Sulfanilamide as an unknown against the Urea calibration curve.

• Causality : This is the critical self-validating step. If the system accurately quantifies the Sulfanilamide nitrogen at 16.27% (± 0.15%), it proves the TCD response is strictly linear across the N-concentration gradient, green-lighting the system for 3-NPG analysis.

Step 4: 3-NPG Sample Preparation with Combustion Aid

• Action : Accurately weigh 1.000 to 1.500 mg of 3-NPG into a tin capsule. Add ~1.0 mg of Vanadium Pentoxide (V2O5) directly to the capsule before sealing.

• Causality : The guanidine moiety in 3-NPG can form refractory nitrides that resist standard oxidation. V2O5 acts as a localized oxygen donor and thermal flux, ensuring complete destruction of the molecular framework and preventing carbon/nitrogen trapping in the ash.

Step 5: Flash Combustion and TCD Integration

• Action : Introduce the sample into the quartz reactor (1000°C) with a dynamic oxygen pulse. Pass the effluent through a fresh electrolytic copper reduction tube (650°C) before GC-TCD separation.

• Causality : The massive oxygen pulse handles the V2O5-assisted combustion, while the fresh copper is strictly required to reduce the high volume of NOx generated by the 3-NPG nitro group back to N2[5].

References

• Source: scbt.
• Source: google.com (Patents)
• Source: researchgate.
• Source: velp.
• Source: analysis.

Sources

• 1. US5521184A - Pyrimidine derivatives and processes for the preparation thereof - Google Patents [patents.google.com]
• 2. scbt.com [scbt.com]
• 3. researchgate.net [researchgate.net]
• 4. analysis.rs [analysis.rs]
• 5. velp.com [velp.com]

Safety & Regulatory Compliance

3-Nitrophenylguanidine proper disposal procedures

The management and disposal of functionalized aromatic intermediates require rigorous adherence to Environmental Health and Safety (EHS) protocols. 3-Nitrophenylguanidine, frequently utilized in its nitrate salt form (CAS 142992-99-2), is a critical building block in drug discovery, particularly in the synthesis of pyrimidine derivatives and protein kinase C (PKC) inhibitors[1].

Due to the presence of both a nitroaromatic ring and a nitrogen-rich guanidine moiety, improper disposal poses significant environmental and operational risks. This guide provides drug development professionals with a self-validating, causally driven protocol for the safe handling and disposal of 3-Nitrophenylguanidine waste streams.

Physicochemical Hazard Profiling

Before designing a disposal workflow, it is essential to understand the physicochemical properties that dictate the chemical's behavior in waste receptacles. 3-Nitrophenylguanidine is typically handled either as a free base or a nitrate salt. The nitrate counterion fundamentally alters the waste segregation strategy by introducing oxidizing potential[2][3].

Table 1: Quantitative Properties of 3-Nitrophenylguanidine Variants

Property	3-Nitrophenylguanidine (Free Base)	3-Nitrophenylguanidine Nitrate
CAS Number	24067-37-6[4]	142992-99-2[2]
Chemical Formula	C7H8N4O2	C7H8N4O2 · HNO3[3]
Molecular Weight	180.16 g/mol	243.18 g/mol [3]
Primary Hazard	Ecotoxicity (Nitroaromatic)	Ecotoxicity, Oxidizer (Nitrate)
Target Disposal Method	High-Temperature Incineration	High-Temperature Incineration

Causality-Driven Disposal Protocols

Standard drain disposal or basic chemical neutralization is strictly prohibited for 3-Nitrophenylguanidine. Nitroaromatic compounds are highly resistant to standard biological wastewater treatment and exhibit significant aquatic toxicity. Furthermore, the combustion of the nitrogen-rich guanidine and nitro groups generates hazardous nitrogen oxides (NOx). Therefore, the only acceptable disposal route is high-temperature commercial incineration equipped with NOx scrubbers [2].

Step-by-Step Segregation and Packaging Methodology

Step 1: Source Segregation (Solid vs. Liquid)

• Action: Separate all unreacted solid powder from solvent-based reaction mixtures (e.g., isopropanol suspensions used during synthesis)[1].

• Causality: Solid waste requires different incineration feed mechanisms than liquid waste. Mixing solids into liquid carboys can cause blockages in commercial incinerator injection nozzles and complicates the EHS lab-packing process.

Step 2: Isolation of the Nitrate Salt

• Action: If handling 3-Nitrophenylguanidine nitrate, do not mix the solid or highly concentrated aqueous waste with general organic solvent waste (especially easily oxidizable solvents like methanol or acetone).

• Causality: The nitrate counterion acts as an oxidizing agent. Introducing an oxidizer into a sealed carboy containing reducing organic solvents creates a severe risk of delayed exothermic redox reactions, potentially leading to carboy pressurization and rupture in the waste storage area.

Step 3: Liquid Waste Compatibility Testing

• Action: For post-reaction filtrates (often containing isopropanol, unreacted 3-nitrophenylguanidine, and sodium hydroxide)[1], ensure the pH is neutralized to between 6 and 8 before capping the waste container.

• Causality: Highly basic waste streams (from the use of NaOH in the synthesis step) can degrade standard high-density polyethylene (HDPE) waste carboys over time or react violently if inadvertently mixed with acidic waste streams downstream.

Step 4: Labeling and EHS Transfer

• Action: Label the container explicitly with "Contains Nitroaromatics and Guanidine Derivatives" and flag it for "Incineration with NOx Scrubbing."

• Causality: Commercial waste disposal facilities rely on accurate generator profiling. Flagging the high nitrogen content ensures the waste is routed to an incinerator with active catalytic reduction (SCR) or wet scrubbing systems capable of neutralizing NO and NO2 gases, preventing toxic atmospheric release.

Waste Routing Workflow

The following diagram illustrates the logical routing of 3-Nitrophenylguanidine waste to ensure compliance and safety.

Workflow for the segregation and safe disposal of 3-Nitrophenylguanidine waste streams.

Spill Response and Decontamination

In the event of a localized spill during weighing or transfer:

• Do not use combustible materials (like paper towels) to clean up the nitrate salt form. Use inert, damp absorbent pads.

• Solvent Wipe: Because 3-Nitrophenylguanidine has limited solubility in cold water, initial mechanical cleanup should be followed by wiping the surface with a compatible organic solvent (e.g., isopropanol) to remove residual traces[1], followed by a final wash with soapy water.

• Containment: All spill cleanup materials must be treated as solid hazardous waste and routed to the incineration stream as outlined in the workflow above.

References

• 3-Nitrophenylguanidine | CAS#:24067-37-6 , Chemsrc. Available at:[Link]

• 3-nitrophenylguanidine nitrate | 142992-99-2 , MolAid. Available at: [Link]

• US5521184A - Pyrimidine derivatives and processes for the preparation thereof, Google Patents.

Sources

• 1. US5521184A - Pyrimidine derivatives and processes for the preparation thereof - Google Patents [patents.google.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 3-硝基苯基胍硝酸盐 - CAS号 142992-99-2 - 摩熵化学 [molaid.com]
• 4. 3-Nitrophenylguanidine | CAS#:24067-37-6 | Chemsrc [chemsrc.com]

Personal protective equipment for handling 3-Nitrophenylguanidine

As a Senior Application Scientist, I approach laboratory safety not as a set of arbitrary rules, but as a discipline grounded in chemical mechanisms and physical properties. Handling 3-Nitrophenylguanidine —most commonly supplied and utilized as its nitrate salt (CAS 142992-99-2 )—requires a deep understanding of its dual-hazard profile.

This compound presents a unique intersection of systemic biological toxicity (driven by the nitroaromatic ring) and energetic reactivity (driven by the guanidine nitrate moiety). This guide provides the definitive, causality-driven protocols for the safe handling, operational workflow, and disposal of 3-Nitrophenylguanidine[1].

Mechanistic Hazard Profiling: The "Why" Behind the Danger

To design an effective safety protocol, we must first understand the molecular behavior of the substance:

• Systemic Toxicity (Methemoglobinemia): Like many nitroaromatic compounds, 3-Nitrophenylguanidine can be readily absorbed through the skin, lungs, or gastrointestinal tract. Once in the bloodstream, it undergoes enzymatic reduction. The resulting intermediates co-oxidize the ferrous iron (Fe²⁺) in hemoglobin to the ferric state (Fe³⁺), forming methemoglobin. Because methemoglobin cannot bind oxygen, systemic exposure leads to chemical asphyxiation (hypoxia), cyanosis, and potentially fatal respiratory failure[2][3].

• Oxidizing and Energetic Potential: The nitrate salt of this compound acts as a powerful oxidizing agent[4]. It provides its own oxygen source, meaning it can violently accelerate the combustion of flammable materials. Furthermore, guanidine nitrate derivatives can become explosive if subjected to high heat, friction, or when inadvertently mixed with strong reducing agents or organic fuels[5].

Quantitative Physicochemical Data

Understanding the physical state of the compound dictates our engineering controls.

Property	Value	Operational Hazard Implication
CAS Number	142992-99-2 (Nitrate)	Identifies the highly reactive, oxidizing salt form.
Molecular Weight	243.18 g/mol	Low molecular weight facilitates rapid dermal and mucosal penetration.
Melting Point	218 – 221 °C	Solid at room temperature; dust generation is the primary inhalation risk.
Boiling Point	410.1 °C	Low volatility, but will decompose exothermically before boiling.
Flash Point	201.8 °C	Combustible under high heat; will act as its own oxidizer in a fire.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for this compound. Every piece of equipment must be selected to mitigate specific mechanistic risks.

• Hand Protection: Double-Layered Nitrile Gloves (EN 374-1 Type A)

  • Causality: Nitroaromatics are highly lipophilic and can rapidly permeate standard latex or thin nitrile. Double-gloving provides a critical time buffer. If the outer glove is contaminated, it must be removed immediately to prevent breakthrough to the skin.

• Eye Protection: Tight-Fitting Safety Goggles (EN 166 / ANSI Z87.1)

  • Causality: Standard safety glasses leave gaps. Because 3-Nitrophenylguanidine is a fine, crystalline powder, airborne particulates can easily bypass glasses, leading to severe ocular irritation and systemic mucosal absorption[6].

• Body Protection: Flame-Resistant (FR) Lab Coat (NFPA 2112)

  • Causality: Due to the oxidizing nature of the nitrate salt, standard cotton/polyester lab coats act as a fuel source if ignited. An FR coat prevents the fabric from sustaining a flame[4].

• Respiratory Protection: Chemical Fume Hood (Primary) or N95/P100 (Secondary)

  • Causality: The primary risk is dust inhalation. All open-container handling must occur inside a certified chemical fume hood. If a hood is unavailable (e.g., during a large-scale spill cleanup), a NIOSH-approved N95 or P100 particulate respirator is mandatory.

Operational Workflow & Handling Protocol

The following protocol is designed as a self-validating system to ensure maximum safety during routine laboratory weighing and transfer.

Step 1: Pre-Operation Environmental Validation

• Validation Check: Verify the chemical fume hood's continuous monitor reads a face velocity between 80–120 feet per minute (fpm) . Do not proceed if the alarm is active.

• Clear the hood of all unnecessary organic solvents, paper products, and reducing agents. Causality: Isolating the oxidizer from potential fuels prevents accidental binary explosive mixtures.

Step 2: Tool Selection and Preparation

• Select a ceramic, PTFE (Teflon), or conductive plastic spatula.

• Causality: Standard stainless-steel spatulas can generate microscopic friction or static sparks against the glass container, which can theoretically initiate the decomposition of sensitive nitrate salts.

Step 3: Execution of Transfer

• Place an anti-static weigh boat onto the analytical balance inside the hood.

• Open the 3-Nitrophenylguanidine container slowly to avoid lofting dust into the airstream.

• Transfer the required mass. Immediately seal the primary container before adding solvent or moving the weigh boat.

Step 4: Decontamination

• Wipe down the balance and hood surface with a damp (water-moistened) microfiber cloth. Causality: Water solubilizes the nitrate salt safely without introducing organic fuels.

Workflow for the safe handling and spill response of 3-Nitrophenylguanidine.

Emergency Response & Spill Management

When a spill occurs, the immediate reaction often dictates the severity of the outcome.

For Solid Spills:

• Do NOT dry sweep. Causality: Sweeping generates airborne toxic dust and creates friction, which is hazardous for nitrate salts.

• Do NOT use paper towels. Causality: Mixing an oxidizer with combustible organic material (paper) creates a severe fire hazard[5].

• Protocol: Dampen the spill area lightly with water spray to suppress dust. Cover the dampened powder with an inert absorbent (e.g., vermiculite or a specialized oxidizer spill kit). Scoop the mixture using a non-sparking plastic dustpan and place it into a dedicated, sealable hazardous waste container.

For Human Exposure:

• Skin/Eye Contact: Flush immediately with copious amounts of water for at least 15 minutes. Remove contaminated clothing immediately.

• Inhalation/Ingestion: Move the victim to fresh air. Seek emergency medical attention immediately. Inform first responders that the patient was exposed to a nitroaromatic compound , as they may need to administer Methylene Blue intravenously to reverse methemoglobinemia[2].

Disposal & Waste Management Plan

Improper disposal of 3-Nitrophenylguanidine can lead to catastrophic waste-drum explosions.

• Segregation (Critical): Do NOT dispose of 3-Nitrophenylguanidine waste in standard "Non-Halogenated Organic" waste carboys. Mixing this oxidizing nitrate salt with bulk organic solvents (like methanol, acetone, or hexane) creates a highly reactive, potentially explosive mixture[4].

• Aqueous Dilution: Small amounts of residual compound should be dissolved in copious amounts of water to neutralize the energetic hazard before being placed in a dedicated aqueous waste stream.

• Solid Waste Labeling: Solid waste (including contaminated gloves and vermiculite) must be double-bagged and placed in a rigid container labeled explicitly as: "Hazardous Waste - Oxidizing Solid, Toxic (Nitroaromatic)."

• Final Destruction: Rely solely on licensed hazardous waste contractors for high-temperature incineration.

References

• National Center for Biotechnology Information (NIH). "PubChem Compound Summary for CID 21806670, 3-Nitrophenylguanidine Nitrate." PubChem. Available at:[Link]

• American Chemical Society (ACS). "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." Chemical Research in Toxicology. Available at:[Link]

• U.S. Environmental Protection Agency (EPA). "Toxicological Profile For Nitrobenzene." National Environmental Publications Information System (NEPIS). Available at:[Link]

• MDPI. "Biological Treatment of Nitroaromatics in Wastewater." Water. Available at:[Link]

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• 1. 3-Nitrophenylguanidine Nitrate | C7H9N5O5 | CID 21806670 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. GUANIDINE NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. oxfordlabchem.com [oxfordlabchem.com]